Methyl Salicylate

• CAS: 90045-28-6

Core Science & Biosynthesis

A Technical Guide to the Natural Sources and Extraction of Methyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (C₈H₈O₃), an organic ester renowned for its characteristic minty aroma, is a compound of significant interest in the pharmaceutical and flavor industries.[1][2] Naturally produced by a variety of plants, it serves as a valuable raw material for topical analgesics, flavorings, and fragrances.[1][3] This technical guide provides an in-depth exploration of the primary natural sources of methyl salicylate and a detailed examination of the principal extraction methodologies employed for its isolation. The guide is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and natural product chemistry.

Natural Sources of Methyl Salicylate

Methyl salicylate is biosynthesized by numerous plant species, with two genera, Gaultheria and Betula, being the most commercially significant sources.

• Gaultheria procumbens (Wintergreen): The leaves of this small, low-growing shrub are a primary source of natural methyl salicylate, often referred to as wintergreen oil.[1][4] The essential oil obtained from wintergreen leaves can contain over 98% methyl salicylate.[5]

• Betula lenta (Sweet Birch): The bark of the sweet birch tree is another major natural source of methyl salicylate. The oil extracted from sweet birch bark is chemically almost identical to that of wintergreen oil, with methyl salicylate being the predominant component.[1][6]

In these plants, methyl salicylate is typically stored as a non-volatile glycoside, primarily gaultherin.[5] During the extraction process, enzymatic or chemical hydrolysis cleaves the glycosidic bond, releasing the volatile methyl salicylate.

Biosynthesis of Methyl Salicylate

The biosynthesis of methyl salicylate in plants originates from the shikimate pathway, which produces the precursor chorismate.[7][8][9] From chorismate, two distinct pathways can lead to the formation of salicylic acid: the isochorismate pathway and the phenylalanine ammonia-lyase (PAL) pathway.[1] The final step in the biosynthesis of methyl salicylate is the methylation of the carboxyl group of salicylic acid, a reaction catalyzed by the enzyme salicylic acid methyltransferase (SAMT).

Biosynthesis of Methyl Salicylate from Chorismate.

Extraction Methodologies

Several techniques are employed for the extraction of methyl salicylate from its natural sources. The choice of method depends on factors such as the desired purity, yield, cost, and environmental impact.

Steam Distillation and Hydro-distillation

Steam distillation is the most traditional and widely used method for extracting essential oils, including wintergreen and sweet birch oils.[1][10] This process involves passing steam through the plant material, which vaporizes the volatile compounds. The vapor mixture is then condensed and collected, whereupon the less dense essential oil separates from the aqueous phase (hydrosol).[4] Hydro-distillation is a variation where the plant material is immersed in water that is then brought to a boil.

Experimental Protocol: Steam Distillation of Gaultheria procumbens Leaves

• Plant Material Preparation: Freshly harvested or carefully dried leaves of Gaultheria procumbens are macerated or chopped to increase the surface area for efficient oil extraction.[3]

• Apparatus Setup: A Clevenger-type apparatus is typically used. The distillation flask is filled with a known quantity of the prepared plant material and water.

• Distillation: The water is heated to boiling, and the steam passes through the plant material, carrying the volatile methyl salicylate with it.[10] The distillation is continued for a specific duration, typically several hours, until no more oil is collected.[11]

• Collection and Separation: The condensed distillate is collected in a graduated burette, where the oil and water layers separate. The volume of the collected essential oil is recorded.

• Drying and Storage: The collected oil is separated from the aqueous layer and dried over anhydrous sodium sulfate to remove any residual water. The purified oil is then stored in a sealed, dark glass vial at a low temperature.

References

• 1. Page loading... [guidechem.com]
• 2. Natural abundance 2H-ERETIC-NMR authentication of the origin of methyl salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. oils4life.co.uk [oils4life.co.uk]
• 5. Phytochemistry and Biological Profile of Gaultheria procumbens L. and Wintergreen Essential Oil: From Traditional Application to Molecular Mechanisms and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Authentication and Market Survey of Sweet Birch (Betula lenta L.) Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. researchgate.net [researchgate.net]
• 10. Part 3: Distillation Methods—Steam Distillation | doTERRA Essential Oils [doterra.com]
• 11. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (C₈H₈O₃), an organic ester naturally derived from the wintergreen plant, is a compound of significant interest across the pharmaceutical, cosmetic, and food industries. Its characteristic minty aroma and analgesic properties have led to its widespread use as a flavoring agent and a topical analgesic for musculoskeletal pain.[1][2] For researchers, scientists, and drug development professionals, a thorough understanding of its physical and chemical properties is paramount for formulation development, quality control, and exploring new therapeutic applications. This technical guide provides a comprehensive overview of the core physical and chemical characteristics of methyl salicylate, detailed experimental protocols for their determination, and a visual representation of its key chemical transformations.

Physical Properties of Methyl Salicylate

Methyl salicylate is a colorless to pale yellow or reddish oily liquid at room temperature, recognized by its strong and characteristic wintergreen odor.[2][3][4] A summary of its key physical properties is presented in the tables below.

General Physical Properties

Property	Value	Reference
Molecular Formula	C₈H₈O₃	[5]
Molecular Weight	152.15 g/mol	[1][5]
Appearance	Colorless to pale yellow or reddish oily liquid	[2][3][4]
Odor	Characteristic wintergreen odor	[2][3][4]

Thermal and Density Properties

Property	Value	Reference
Melting Point	-8.6 °C (16.5 °F; 264.5 K)	[4][6]
Boiling Point	222 °C (432 °F; 495 K)	[4][6]
Density	1.174 g/cm³	[6]
Vapor Pressure	1 mmHg at 54 °C	[5][6]
Flash Point	96 °C (205 °F)	[4][7]

Solubility and Partition Coefficient

Property	Value	Reference
Solubility in Water	0.639 g/L at 21 °C; 0.697 g/L at 30 °C	[6]
Solubility in Organic Solvents	Miscible with ethanol, ether, and glacial acetic acid	[3][4]
LogP (Octanol/Water)	2.55	[3]

Optical and Spectroscopic Properties

Property	Value	Reference
Refractive Index (nD)	1.536	[4][6]
UV-Vis Absorbance Maximum (in Methanol)	305 nm	[3]
Acidity (pKa)	9.8	[6]

Chemical Properties and Reactions

Methyl salicylate, as an ester, undergoes characteristic reactions such as hydrolysis and can be synthesized through esterification.

Synthesis of Methyl Salicylate (Esterification)

Methyl salicylate is commercially produced by the esterification of salicylic acid with methanol, typically in the presence of an acid catalyst like sulfuric acid.[4][8] The reaction is reversible and is driven to completion by using an excess of one of the reactants, usually methanol.[9]

Hydrolysis of Methyl Salicylate

Under basic conditions, methyl salicylate can be hydrolyzed to yield salicylic acid and methanol.[10][11] This reaction is essentially the reverse of its synthesis.

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical properties of methyl salicylate, as well as its synthesis and hydrolysis.

Determination of Physical Properties

1. Melting Point:

The melting point of methyl salicylate can be determined using a standard capillary melting point apparatus. A small amount of the solidified sample is introduced into a capillary tube, which is then placed in the apparatus. The temperature is slowly increased, and the range from the temperature at which the first drop of liquid appears to the temperature at which the entire solid has melted is recorded as the melting point range.

2. Boiling Point:

The boiling point can be determined by distillation, following a method similar to ASTM D850 for industrial aromatic hydrocarbons.[12] A sample of methyl salicylate is heated in a distillation flask, and the temperature of the vapor that distills is recorded as the boiling point.

3. Density:

The density of methyl salicylate can be measured using a digital density meter according to a procedure analogous to ASTM D4052.[6] A small, precise volume of the liquid is introduced into an oscillating U-tube, and the density is calculated from the oscillation frequency.

4. Solubility in Water:

The water solubility can be determined using the flask method as described in OECD Guideline 105.[13][14] An excess amount of methyl salicylate is stirred in a flask with a known volume of water at a constant temperature until equilibrium is reached. The concentration of methyl salicylate in the aqueous phase is then determined by a suitable analytical method, such as UV-Vis spectrophotometry or gas chromatography.

5. Vapor Pressure:

The vapor pressure of methyl salicylate can be determined using a static method. The sample is placed in a thermostated container connected to a pressure measuring device. The system is evacuated, and the pressure of the vapor in equilibrium with the liquid is measured at different temperatures.

6. Refractive Index:

The refractive index can be measured using an Abbe refractometer, following a standard procedure like ASTM D1218.[3][4] A drop of the liquid is placed on the prism of the refractometer, and the refractive index is read directly from the instrument at a specified temperature and wavelength (typically the sodium D-line).

Spectroscopic Analysis

1. UV-Vis Spectroscopy:

A solution of methyl salicylate in a suitable UV-transparent solvent (e.g., methanol or ethanol) is prepared. The UV-Vis spectrum is recorded using a spectrophotometer over a wavelength range of 200-400 nm. The wavelength of maximum absorbance (λmax) is then identified.[3]

2. Infrared (IR) Spectroscopy:

An IR spectrum of neat methyl salicylate can be obtained using a Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory. A drop of the liquid is placed on the ATR crystal, and the spectrum is recorded. Key functional groups to be identified include the hydroxyl (-OH) stretch, the carbonyl (C=O) stretch of the ester, and the aromatic C-H and C=C stretches.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

For ¹H and ¹³C NMR spectroscopy, a sample is prepared by dissolving methyl salicylate in a deuterated solvent, typically chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS) as an internal standard.[15] The spectra are then recorded on an NMR spectrometer.

4. Mass Spectrometry (MS):

A mass spectrum can be obtained using a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation. The sample is ionized, and the mass-to-charge ratio of the resulting fragments is measured to determine the molecular weight and fragmentation pattern.

Chemical Synthesis and Reactions

1. Synthesis of Methyl Salicylate (Fischer Esterification):

• Materials: Salicylic acid, methanol, concentrated sulfuric acid, sodium bicarbonate solution, anhydrous magnesium sulfate, ether (or other suitable organic solvent).

• Procedure:

  • Dissolve salicylic acid in an excess of methanol in a round-bottom flask.

  • Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

  • Reflux the mixture for a specified time (e.g., 1-2 hours).

  • After cooling, pour the reaction mixture into a separatory funnel containing water.

  • Extract the methyl salicylate with an organic solvent like ether.

  • Wash the organic layer sequentially with water and sodium bicarbonate solution to remove unreacted acid and catalyst.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Remove the solvent by distillation to obtain crude methyl salicylate.

  • Purify the product by vacuum distillation.[16]

2. Hydrolysis of Methyl Salicylate:

• Materials: Methyl salicylate, sodium hydroxide solution, hydrochloric acid or sulfuric acid.

• Procedure:

  • Place methyl salicylate in a round-bottom flask and add an aqueous solution of sodium hydroxide.

  • Reflux the mixture for a specified time (e.g., 30-60 minutes) to hydrolyze the ester.[10][11]

  • Cool the reaction mixture.

  • Acidify the cooled solution with a strong acid (e.g., HCl or H₂SO₄) to precipitate the salicylic acid.

  • Collect the precipitated salicylic acid by vacuum filtration.

  • The salicylic acid can be further purified by recrystallization from hot water.

Visualizations

The following diagrams, generated using the DOT language, illustrate the chemical structure of methyl salicylate and its key chemical transformations.

Caption: Chemical structure of methyl 2-hydroxybenzoate (methyl salicylate).

Caption: Reaction scheme for the synthesis of methyl salicylate.

Caption: Reaction scheme for the hydrolysis of methyl salicylate.

References

• 1. store.astm.org [store.astm.org]
• 2. store.astm.org [store.astm.org]
• 3. store.astm.org [store.astm.org]
• 4. matestlabs.com [matestlabs.com]
• 5. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 6. store.astm.org [store.astm.org]
• 7. store.astm.org [store.astm.org]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. ASTM D4052 - eralytics [eralytics.com]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. store.astm.org [store.astm.org]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. chemlab.truman.edu [chemlab.truman.edu]
• 16. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]

Methyl Salicylate (MeSA) as a Volatile Organic Compound in Plant Communication: A Technical Guide

Executive Summary: Methyl salicylate (MeSA), a volatile derivative of the phytohormone salicylic acid (SA), serves as a critical signaling molecule in the plant kingdom.[1][2] It functions as both a mobile signal within the plant to establish systemic acquired resistance (SAR) and as an airborne messenger for inter-plant communication, warning neighboring plants of impending threats.[3][4][5] Upon perception, MeSA is converted back to salicylic acid in the receiving plant, triggering a cascade of defense responses against a broad range of pathogens and herbivores.[6][7] Furthermore, MeSA plays a pivotal role in tritrophic interactions by repelling herbivorous insects while simultaneously attracting their natural enemies.[8][9][10] This guide provides an in-depth examination of the biosynthesis of MeSA, its multifaceted roles in plant communication, and the signaling pathways it activates. It also summarizes quantitative data on MeSA emissions and details the experimental protocols used for its study, offering a comprehensive resource for researchers in plant science and drug development.

Introduction

Plants, being sessile organisms, have evolved sophisticated chemical communication systems to respond to environmental challenges. Volatile organic compounds (VOCs) are central to this communication network, mediating interactions with other plants, insects, and microbes.[11] Among these, methyl salicylate (MeSA), the methyl ester of salicylic acid, has emerged as a key player.[12][13] It is produced by a wide variety of plant species, often in response to biotic stresses like pathogen infection or herbivory.[14][15] As a volatile compound, MeSA can travel through the air, acting as an "airborne warning" to nearby plants, which can then prime or induce their own defense mechanisms.[3][16] It is also recognized as a critical phloem-mobile signal for establishing systemic acquired resistance (SAR), a long-lasting, broad-spectrum immunity in distal parts of the infected plant.[1][5] This document explores the core mechanisms of MeSA-mediated plant communication, from its synthesis to its ecological impacts.

Biosynthesis and Regulation of Methyl Salicylate

The synthesis of MeSA is intrinsically linked to the salicylic acid (SA) pathway. SA itself is synthesized from chorismate, the end product of the shikimate pathway, via two distinct routes: the isochorismate (IC) pathway and the phenylalanine ammonia-lyase (PAL) pathway.[17][18] The conversion of SA to MeSA is a crucial regulatory step, transforming a non-volatile defense hormone into a mobile signal.

This conversion is catalyzed by the enzyme Salicylic Acid Methyl Transferase (SAMT) , which transfers a methyl group from S-adenosyl-L-methionine (SAM) to the carboxyl group of SA.[12] This reaction occurs in the cytoplasm of cells in the stressed tissue. The volatility of MeSA allows it to be released into the atmosphere or transported through the phloem.[19] The process is reversible; the enzyme Salicylic Acid-Binding Protein 2 (SABP2) , which possesses methyl salicylate esterase activity, can convert MeSA back into SA, which is essential for signal perception in the receiver tissue.[5][12]

Caption: Biosynthesis and conversion of Methyl Salicylate (MeSA).

Role in Plant-Plant Communication

One of the most well-documented roles of MeSA is as an airborne signal that mediates communication between a damaged plant and its healthy neighbors. When a plant is attacked by a pathogen, such as the Tobacco Mosaic Virus (TMV), it produces high levels of SA in the infected leaves, which is then converted to and released as volatile MeSA.[3][17]

Neighboring plants perceive this airborne MeSA, typically through their stomata.[6] Inside the receiver plant's tissues, MeSA is converted back to SA by the SABP2 enzyme.[5] The resulting increase in endogenous SA levels activates the SAR pathway, leading to the expression of pathogenesis-related (PR) genes and the accumulation of antimicrobial compounds.[6] This "forewarning" allows the receiving plant to mount a faster and stronger defense response upon subsequent attack, enhancing the resilience of the entire plant community.[20][21]

Caption: MeSA-mediated airborne signaling between plants for SAR.

Role in Plant-Insect Interactions

MeSA is a key mediator in tritrophic interactions, influencing the behavior of both herbivores and their natural enemies.

• Herbivore Repellence: Many herbivorous insects, particularly phloem-feeders like aphids, use plant volatiles as cues to find suitable hosts. The emission of MeSA often signals that a plant is already under attack or has activated its defenses, making it a less suitable food source.[16] Consequently, MeSA can act as a repellent, deterring herbivores from colonizing the plant.[8][9] For instance, synthetic MeSA has been shown to repel aphid pests in barley, delaying spring colonization.[9]

• Attraction of Natural Enemies: Conversely, the same MeSA signal that repels herbivores can act as an attractant for their predators and parasitoids.[10] This phenomenon, known as "indirect defense," is a classic example of a tritrophic interaction. Predatory mites, ladybugs, and parasitic wasps use MeSA as a chemical cue to locate their prey.[10] By recruiting these "bodyguards," the plant enhances its protection against herbivory.[8]

Caption: Tritrophic interactions mediated by Methyl Salicylate.

Signaling in the Receiver Plant

The perception of MeSA and subsequent activation of defense signaling is a critical process. Whether MeSA arrives as an airborne signal or is transported via the phloem, the downstream mechanism is conserved. The process requires the conversion of MeSA back to its biologically active form, salicylic acid.

• Uptake and Conversion: Volatile MeSA enters the leaf tissue, primarily through the stomata.[6] In the cytoplasm, the ester bond of MeSA is hydrolyzed by the methyl esterase activity of SABP2, releasing SA.[5]

• SA Perception: The newly formed SA is perceived by receptors, such as the NPR (NONEXPRESSOR OF PATHOGENESIS-RELATED GENES) proteins.[6]

• Signal Transduction: This binding event initiates a downstream signaling cascade. NPR1, a key transcriptional co-activator, translocates to the nucleus.

• Gene Expression: In the nucleus, NPR1 interacts with TGA transcription factors to activate the expression of a large suite of defense-related genes, including the Pathogenesis-Related (PR) genes.[6] The products of these genes have antimicrobial properties and contribute to strengthening the cell wall, culminating in a state of Systemic Acquired Resistance (SAR).

Caption: MeSA signaling pathway in a receiver plant cell.

Quantitative Analysis of MeSA Emission

The emission of MeSA is highly dynamic and dependent on the plant species and the nature of the stress. Quantitative data is crucial for understanding the ecological relevance of this signal.

Table 1: MeSA Emission Rates Induced by Biotic Stress

Plant Species	Stressor	MeSA Emission Rate (ng g DW⁻¹ h⁻¹)	Comments	Source
Nicotiana tabacum (Tobacco)	Pseudomonas syringae pv. maculicola ES4326	~3500 (peak at 36h)	Emission detected within 12 hours of inoculation.	[22]
Nicotiana tabacum (Tobacco)	Pseudomonas syringae pv. tabaci	~1500 (peak at 48h)	Lower emission compared to the avirulent strain.	[22]
Pinus sylvestris (Scots Pine)	Cinara pinea (Pine aphid)	Significantly increased (density-dependent)	MeSA was the most reliable indicator of aphid infestation.	[15]
Solanum lycopersicum (Tomato)	Tetranychus urticae (Spider mite)	Significantly increased post-infestation	Silencing SAMT gene abolished MeSA emission.	[23]

Table 2: MeSA Emission Rates Induced by Abiotic Stress

Plant Species	Stressor	MeSA Emission Rate (pmol m⁻² s⁻¹)	Comments	Source
Solanum lycopersicum (Tomato)	Heat Stress (42°C)	~20-150 (peak)	Significant increase in MeSA emissions during heat stress.	[24]
Quercus ilex (Holm Oak)	MeSA Fumigation (ca. 60 mm³ m⁻³)	Not applicable (inducer)	Fumigation led to a 3-4 fold increase in monoterpene emissions.	[25]

Experimental Methodologies

The study of plant volatiles like MeSA requires specialized techniques for collection and analysis to ensure accuracy and avoid contamination.

Protocol for VOC Collection: Dynamic Headspace Sampling

Dynamic headspace sampling (or "push-pull" system) is a common method for collecting VOCs from plants in a controlled environment.[26]

• Objective: To trap airborne VOCs released by a plant (or part of a plant) for subsequent analysis.

• Materials:

  • Glass chamber or poly-ethylene terephthalate (PET) oven bag to enclose the plant/leaf.

  • Air pump system (for both pushing and pulling air).

  • Flow meters to regulate airflow.

  • Air purification filter (e.g., activated charcoal) to provide clean, VOC-free incoming air.

  • Adsorbent traps/tubes (e.g., containing Tenax® TA or Porapak™ Q) to capture VOCs.

  • Teflon tubing for all connections.

• Methodology:

  • Gently enclose the plant or a specific leaf in the collection chamber, ensuring a proper seal.

  • Connect the purified air source to the inlet of the chamber. Air is pushed into the chamber at a constant, known flow rate (e.g., 1 L/min).

  • Connect the outlet of the chamber to an adsorbent trap.

  • Connect the other end of the trap to a vacuum pump, which pulls air through the system at a slightly lower flow rate than the inlet (e.g., 0.8 L/min). This creates positive pressure and prevents ambient, unfiltered air from entering.

  • Run the system for a defined collection period (e.g., 4-8 hours).

  • After collection, remove the adsorbent trap and seal it tightly. The trapped VOCs are now ready for analysis.

Protocol for VOC Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating, identifying, and quantifying individual compounds within a complex volatile blend.[27][28]

• Objective: To identify and quantify MeSA and other VOCs collected in an adsorbent trap.

• Instrumentation:

  • Thermal Desorption (TD) unit.

  • Gas Chromatograph (GC) with a suitable capillary column (e.g., nonpolar DB-5 or midpolar DB-624).

  • Mass Spectrometer (MS) detector.

  • Authentic chemical standard of methyl salicylate for comparison.

• Methodology:

  • Thermal Desorption: Place the adsorbent trap into the TD unit. The unit rapidly heats the trap, releasing the captured VOCs into a carrier gas stream (e.g., Helium).

  • Injection & Separation: The carrier gas transfers the VOCs into the GC column. The GC oven temperature is programmed to increase gradually. Compounds separate based on their boiling points and affinity for the column's stationary phase, eluting at different times.

  • Detection & Identification: As compounds elute from the GC column, they enter the MS. The MS ionizes the molecules (e.g., via electron impact) and separates the resulting fragments based on their mass-to-charge ratio (m/z), creating a unique mass spectrum for each compound.

  • Data Analysis: The mass spectrum of an unknown peak is compared to a library of known spectra (e.g., NIST library) for tentative identification. Confirmation is achieved by comparing both the retention time and the mass spectrum to that of an authentic MeSA standard run under the same conditions.

  • Quantification: The amount of MeSA can be calculated by comparing the peak area from the sample to a calibration curve generated from known concentrations of the authentic standard.

Caption: General workflow for plant VOC analysis.

Conclusion and Future Perspectives

Methyl salicylate is unequivocally a central signaling molecule in plant communication, operating within a sophisticated chemical language that governs defense, resistance, and multi-trophic interactions. Its dual role as a mobile endogenous signal for SAR and an airborne exogeneous signal for inter-plant communication highlights its ecological significance. The ability of MeSA to modulate insect behavior further underscores its potential for application in sustainable agriculture, for example, in "push-pull" strategies for pest management.[8]

Future research should focus on elucidating the finer details of MeSA perception at the cell membrane, identifying potential protein receptors, and understanding the cross-talk between the MeSA signaling pathway and other phytohormonal pathways. Furthermore, exploring the diversity of SAMT and SABP2 enzymes across different plant species could reveal new insights into the evolution and specificity of plant communication networks. For drug development professionals, understanding how plants naturally produce and respond to this aspirin-like compound could inspire novel approaches for enhancing crop resilience and developing new bioactive compounds.

References

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• 2. The role of methyl salicylate in plant growth under stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methyl-salicylate: A surveillance system for triggering immunity in neighboring plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methyl salicylate is a critical mobile signal for plant systemic acquired resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Salicylic acid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Exogenous Application of Methyl Salicylate Induces Defence in Brassica against Peach Potato Aphid Myzus persicae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bioone.org [bioone.org]
• 10. mdpi.com [mdpi.com]
• 11. studenttheses.uu.nl [studenttheses.uu.nl]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Plant–Plant Communication: Is There a Role for Volatile Damage-Associated Molecular Patterns? [frontiersin.org]
• 14. Page loading... [guidechem.com]
• 15. mdpi.com [mdpi.com]
• 16. Frontiers | Effects of Methyl Salicylate on Host Plant Acceptance and Feeding by the Aphid Rhopalosiphum padi [frontiersin.org]
• 17. tandfonline.com [tandfonline.com]
• 18. bioone.org [bioone.org]
• 19. real.mtak.hu [real.mtak.hu]
• 20. researchgate.net [researchgate.net]
• 21. scispace.com [scispace.com]
• 22. researchgate.net [researchgate.net]
• 23. Methyl salicylate production in tomato affects biotic interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
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• 27. Methods in plant foliar volatile organic compounds research - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Identification of methyl salicylate as the principal volatile component in the methanol extract of root bark of Securidaca longepedunculata Fers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Determination of Methyl Salicylate in Plasma by High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methyl salicylate is a widely used active ingredient in topical analgesics and is also found in various food products and flavorings. Accurate quantification of methyl salicylate in plasma is crucial for pharmacokinetic studies, toxicological assessments, and monitoring patient exposure. This document provides detailed application notes and protocols for the determination of methyl salicylate in plasma using two common High-Performance Liquid Chromatography (HPLC) methods: HPLC with Ultraviolet (UV) detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

I. Method Comparison and Data Presentation

Two primary HPLC-based methods are presented for the quantification of methyl salicylate in plasma. The first is a robust and widely accessible HPLC-UV method, suitable for routine analysis. The second is a high-sensitivity LC-MS/MS method, ideal for studies requiring lower limits of quantification.[1] A summary of their key quantitative parameters is provided in the table below for easy comparison.

Parameter	HPLC-UV Method	LC-MS/MS Method
Linearity Range	25 - 175 µg/mL[2]	1.75 - 50.0 ng/mL[1]
Correlation Coefficient (R²)	0.9999[2]	Not explicitly stated, but quantitation is based on a weighted linear regression analysis (1/concentration²) of peak area ratios.[1]
Recovery	99.78 - 100.0%[2]	Not explicitly stated.
Limit of Detection (LOD)	0.0271 µg/mL	Not explicitly stated, but the lower limit of quantification is 1.75 ng/mL.[1]
Limit of Quantification (LOQ)	Not explicitly stated, but the linearity range starts at 25 µg/mL.[2]	1.75 ng/mL[1]
Precision (RSD%)	< 2.0% for intra- and inter-day precision[2]	Not explicitly stated.
Internal Standard	Not specified in the provided source.	d4-Methyl Salicylate[1]

II. Experimental Protocols

A. HPLC-UV Method Protocol

This protocol is based on a reversed-phase HPLC method with UV detection.[2]

1. Materials and Reagents:

• Methanol (HPLC grade)

• Water (HPLC grade)

• Acetic acid (Glacial, analytical grade)

• Methyl salicylate reference standard

• Human plasma (blank)

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.45 µm)

• HPLC vials

2. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: Lichrosorb C8 (150 mm x 4.6 mm, 5 µm)[2]

• Mobile Phase: Methanol:Water (65:35, v/v) containing 1.0% acetic acid[2]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: 30 ± 0.5°C[2]

• Injection Volume: 20 µL[2]

• Detection Wavelength: 304 nm[2]

3. Standard Solution Preparation:

• Stock Solution (1 mg/mL): Accurately weigh 100 mg of methyl salicylate reference standard and dissolve it in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the linear range (e.g., 25, 50, 75, 100, 125, 150, and 175 µg/mL).[2]

4. Plasma Sample Preparation (Protein Precipitation):

• Pipette 200 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 600 µL of acetonitrile to the plasma sample (a 3:1 ratio of acetonitrile to plasma).

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tube at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

5. Analysis:

• Inject 20 µL of the prepared sample into the HPLC system.

• Record the chromatogram and integrate the peak area for methyl salicylate.

• Construct a calibration curve by plotting the peak areas of the standard solutions against their concentrations.

• Determine the concentration of methyl salicylate in the plasma samples by interpolating their peak areas on the calibration curve.

B. LC-MS/MS Method Protocol

This protocol outlines a high-sensitivity method for the determination of methyl salicylate in human plasma using LC-MS/MS.[1]

1. Materials and Reagents:

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Methyl salicylate reference standard

• d4-Methyl Salicylate (internal standard)

• Human plasma (blank)

• Microcentrifuge tubes (1.5 mL)

2. Instrumentation and Chromatographic Conditions:

• LC-MS/MS System: An HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: (Details not specified in the source, a C18 column is commonly used for such analyses).

• Mobile Phase: A gradient elution using a mixture of acetonitrile and water, both containing 0.1% formic acid, is a common starting point.

• Flow Rate: (To be optimized based on the column dimensions).

• Injection Volume: (To be optimized).

3. Mass Spectrometer Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI)[1]

• Detection Mode: Multiple Reaction Monitoring (MRM)[1]

• MRM Transitions: (To be determined by infusing the methyl salicylate and d4-methyl salicylate standards into the mass spectrometer).

4. Standard and Sample Preparation:

• Standard Solutions: Prepare calibration standards and quality control samples by spiking blank human plasma with known concentrations of methyl salicylate and a fixed concentration of the internal standard, d4-methyl salicylate.[1] The calibration range is 1.75 - 50.0 ng/mL.[1]

• Sample Preparation (Protein Precipitation with Derivatization):

  • To a 75.0 µL aliquot of human plasma (containing the analyte and internal standard), a protein precipitation with a derivatization procedure is applied.[1] (The specific derivatizing agent and reaction conditions are not detailed in the provided source but would be a critical part of the method).

  • The sample is then processed similarly to the protein precipitation method described in the HPLC-UV protocol (vortexing, centrifugation).

5. Analysis:

• Inject the prepared sample into the LC-MS/MS system.

• Acquire data in MRM mode.

• Quantify methyl salicylate using a weighted linear regression analysis (1/concentration²) of the peak area ratios of the analyte to the internal standard.[1]

III. Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the determination of methyl salicylate in plasma.

Analytical Relationship Diagram

Caption: Relationship between the analyte, matrix, and analytical process.

References

• 1. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]
• 2. turkjps.org [turkjps.org]

Application Notes and Protocols for Using Methyl Salicylate as a Clearing Agent in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate, a key component of wintergreen oil, is a widely used clearing agent in microscopy for rendering biological tissues transparent. This process, known as tissue clearing, is essential for three-dimensional imaging of intact specimens, allowing for the detailed visualization of cellular structures and networks within whole organs and thick tissue sections. Methyl salicylate's high refractive index, compatibility with some fluorescent proteins, and relatively low cost make it a valuable tool in various research fields, including neuroscience, developmental biology, and pathology.

The fundamental principle behind tissue clearing with methyl salicylate involves replacing the water and lipids within a tissue with a medium that has a refractive index closely matching that of the tissue's proteins. This refractive index matching minimizes light scattering, which is the primary cause of opacity in biological tissues, thereby making the specimen transparent.[1][2]

Advantages and Disadvantages

Methyl salicylate offers several benefits as a clearing agent:

• High Refractive Index: Its refractive index of approximately 1.536 is very close to that of immersion oil and glass, which minimizes spherical aberration and allows for deep imaging with high-resolution oil immersion objectives.[3][4]

• Good Transparency: It effectively clears a variety of tissues, enabling high-quality three-dimensional imaging.[3][5]

• Fluorescence Preservation: Methyl salicylate has been shown to offer better preservation of certain fluorescent proteins, such as RFP and GFP, compared to some other organic solvent-based clearing agents like BABB (benzyl alcohol/benzyl benzoate), especially when tissues are fixed with ethanol.[5][6]

• Lower Toxicity: It is considered less toxic than other organic solvents like benzene, toluene, and xylene.[4]

However, there are also some limitations to consider:

• Tissue Shrinkage: The dehydration process required before clearing with methyl salicylate can lead to significant tissue shrinkage.[3][7][8][9][10]

• Cell Morphology: It can cause some disorganization of cell membranes and may not preserve cellular morphology as well as some other clearing agents like TDE (2,2'-thiodiethanol).[4]

• Incompatibility with Some Stains: While compatible with certain fluorescent proteins, its performance with a wide range of organic dyes can be variable.

• Strong Odor: Methyl salicylate has a strong, penetrating odor, necessitating the use of a well-ventilated workspace or a fume hood.

Quantitative Data Summary

The following tables summarize key quantitative data related to the use of methyl salicylate as a clearing agent.

Table 1: Physical and Optical Properties of Methyl Salicylate

Property	Value	Reference(s)
Refractive Index (n)	~1.536	[2]
Molecular Formula	C₈H₈O₃	-
Molecular Weight	152.15 g/mol	-

Table 2: Comparison of Tissue Shrinkage with Different Clearing Methods

Clearing Method	Tissue Type	Average Shrinkage (%)	Reference(s)
Rapid Processing with Methyl Salicylate	Human soft tissues	34.67	[7]
Routine Processing (Xylene)	Human soft tissues	23.13	[7]
Methyl Salicylate / Permount	Insect Brains	Significant shrinkage (not quantified)	[3][8][9][10]
SeeDB2G (Ethanol pre-treated)	Insect Brains	Less shrinkage than MS/P	[3][8][9][10]
Rapiclear (Ethanol pre-treated)	Insect Brains	Less shrinkage than MS/P	[3][8][9][10]

Table 3: Refractive Indices of Common Clearing Agents

Clearing Agent	Refractive Index (n)
Water	1.33
Glycerol	1.47
Methyl Salicylate	~1.536
BABB (Benzyl Alcohol/Benzyl Benzoate)	1.53 - 1.57
TDE (2,2'-thiodiethanol)	1.52
SeeDB2S	1.52
Rapiclear	1.47 - 1.52

Experimental Protocols

General Workflow for Tissue Clearing with Methyl Salicylate

The general workflow for tissue clearing with methyl salicylate involves fixation, dehydration, and then clearing. The specific incubation times will vary depending on the size and type of the tissue.

Figure 1. General experimental workflow for tissue clearing.

Detailed Protocol for Clearing Thick Tissue Sections

This protocol is a general guideline and should be optimized for your specific tissue and application.

Materials:

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Ethanol (50%, 70%, 90%, 100%)

• Methyl Salicylate

• Glass vials or containers

• Orbital shaker or rotator

Procedure:

• Fixation:

  • Fix the tissue in 4% PFA in PBS overnight at 4°C. The volume of the fixative should be at least 10 times the volume of the tissue.

  • Wash the tissue thoroughly with PBS (3 x 1 hour) to remove the fixative.

• Dehydration:

  • Dehydrate the tissue through a graded series of ethanol solutions. This is a critical step to remove all water from the tissue.

  • Incubate the tissue in the following ethanol concentrations, each for at least 1 hour (for samples up to 2-3 mm thick; increase incubation time for larger samples):

    • 50% ethanol in distilled water

    • 70% ethanol in distilled water

    • 90% ethanol in distilled water

    • 100% ethanol (3 changes)

  • Ensure the final 100% ethanol is anhydrous to achieve complete dehydration.

• Clearing:

  • Incubate the dehydrated tissue in methyl salicylate.

  • For small samples, clearing can be achieved in as little as 1-2 hours. Larger samples may require overnight incubation.

  • The tissue is considered cleared when it becomes transparent.

  • Perform this step in a well-ventilated area or a fume hood.

• Mounting and Imaging:

  • Mount the cleared tissue in a chamber or on a slide with a coverslip, using fresh methyl salicylate as the mounting medium.

  • Image using a confocal, light-sheet, or other suitable microscope. For high-resolution imaging, use an oil-immersion objective with an appropriate refractive index.

Protocol for Rapid Tissue Processing for Histology

This protocol is adapted from a study demonstrating a rapid tissue processing technique using methyl salicylate as a xylene substitute.[7]

Materials:

• Neutral Buffered Formalin

• Ethanol (70%, Absolute)

• Methyl Salicylate

• Paraffin Wax

Procedure:

The following table outlines the steps and incubation times for tissues of different thicknesses.

Step	< 3 mm	3-5 mm	> 5 mm
Fixation in Neutral Buffered Formalin at 60°C	1 hour	1 hour (with agitation)	1 hour (with agitation)
Water Wash	15 min	15 min	15 min
70% Alcohol	30 min	45 min	1 hour
Absolute Alcohol I	30 min	45 min	1 hour
Absolute Alcohol II	30 min	45 min	1 hour
Methyl Salicylate	20 min	30 min	45 min
Paraffin Wax Impregnation	1 hour	1 hour	1 hour
Total Time	4 h 5 min	5 h	6 h

Signaling Pathways and Logical Relationships

The mechanism of action of methyl salicylate as a clearing agent is based on the physical principle of refractive index matching, rather than interacting with specific biological signaling pathways. The process can be visualized as a logical progression of solvent exchange to achieve optical transparency.

Figure 2. Logical workflow of tissue clearing.

Conclusion

Methyl salicylate is a versatile and effective clearing agent for a wide range of microscopy applications. Its high refractive index and compatibility with some fluorescent proteins make it a valuable tool for 3D imaging of thick biological specimens. While considerations such as tissue shrinkage and the need for proper ventilation are important, the straightforward protocols and excellent clearing capabilities of methyl salicylate ensure its continued use in research and drug development. By carefully following the outlined protocols and considering the advantages and limitations, researchers can successfully employ methyl salicylate to achieve high-quality, three-dimensional insights into complex biological systems.

References

• 1. Comparison of Different Tissue Clearing Methods for Three-Dimensional Reconstruction of Human Brain Cellular Anatomy Using Advanced Imaging Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. health.uconn.edu [health.uconn.edu]
• 3. Comparison of Transparency and Shrinkage During Clearing of Insect Brains Using Media With Tunable Refractive Index - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Optical clearing of unsectioned specimens for three-dimensional imaging via optical transmission and emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. miltenyibiotec.com [miltenyibiotec.com]
• 7. Rapid tissue processing technique: A novel method using methyl salicylate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of Transparency and Shrinkage During Clearing of Insect Brains Using Media With Tunable Refractive Index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application of Methyl Salicylate in Topical Analgesic Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate, a naturally occurring organic ester derived from wintergreen plants, is a widely utilized active ingredient in topical analgesic formulations.[1] Its application is primarily for the symptomatic relief of musculoskeletal aches and pains, including those associated with arthritis, backache, strains, and sprains.[2][3] This document provides detailed application notes on the mechanism of action and formulation of methyl salicylate, along with comprehensive protocols for its analysis and in vitro permeation studies.

Mechanism of Action

The analgesic effect of topically applied methyl salicylate is multifaceted, involving a combination of counter-irritation, anti-inflammatory action, and sensory nerve modulation.[4][5]

• Counter-irritation: Methyl salicylate induces a localized, mild inflammation of the skin where it is applied.[5] This irritation is thought to activate and then desensitize sensory nerve endings, which helps to mask the underlying pain signals from muscles or joints served by the same nerves.[2][6] This process often produces a warming sensation, which contributes to the soothing effect.[2][6]

• Anti-inflammatory Effects: Upon absorption through the skin, methyl salicylate can be hydrolyzed to salicylic acid, a well-known nonsteroidal anti-inflammatory drug (NSAID).[4][7] Salicylic acid inhibits the cyclooxygenase (COX) enzymes (both COX-1 and COX-2), which are critical for the synthesis of prostaglandins, key mediators of inflammation and pain.[4]

• Modulation of TRP Channels: Methyl salicylate has been shown to activate Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPA1.[4] These channels are involved in the sensations of heat and pain. Their activation by methyl salicylate contributes to the warming sensation and can lead to the desensitization of pain receptors.[4]

• Vasodilation: Topical application of methyl salicylate causes local vasodilation, increasing blood flow to the affected area.[2][4] This enhanced circulation may help in the removal of inflammatory byproducts and promote tissue healing.[4]

References

• 1. uh-ir.tdl.org [uh-ir.tdl.org]
• 2. longdom.org [longdom.org]
• 3. researchgate.net [researchgate.net]
• 4. turkjps.org [turkjps.org]
• 5. US20180344676A1 - Topical analgesic pain relief formulations, manufacture and methods of use thereof - Google Patents [patents.google.com]
• 6. One moment, please... [alterlab.co.id]
• 7. Separation of Methyl salicylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols: Methyl Salicylate as a Chemical Warfare Agent Simulant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MeS) is a volatile organic compound widely recognized for its characteristic wintergreen scent. Beyond its common use in flavorings and topical analgesics, MeS serves as a crucial simulant for chemical warfare agents (CWAs), particularly for the vesicant sulfur mustard and the nerve agent soman.[1] Its utility lies in its comparable physical and chemical properties to these agents, such as persistence, volatility, and water solubility, while possessing significantly lower toxicity.[2] This allows for safer, yet realistic, testing and validation of decontamination procedures, protective equipment, and detection methods in both laboratory and human volunteer trials.[2][3]

These application notes provide a comprehensive overview of the use of methyl salicylate as a CWA simulant, detailing its physicochemical properties, experimental protocols for decontamination and permeation studies, and analytical methods for its detection and quantification.

Physicochemical Properties of Methyl Salicylate and a CWA

The selection of methyl salicylate as a simulant is based on the similarity of its key physicochemical properties to certain chemical warfare agents. A comparative summary is presented below.

Property	Methyl Salicylate	Sulfur Mustard (HD)	Soman (GD)
Molecular Formula	C₈H₈O₃	C₄H₈Cl₂S	C₇H₁₆FO₂P
Molecular Weight ( g/mol )	152.15[4]	159.08	182.18
Appearance	Colorless to yellowish or reddish liquid[4][5]	Colorless to yellow, oily liquid	Colorless liquid
Odor	Strong, minty (wintergreen)[5]	Garlic or mustard-like	Fruity, camphor-like
Boiling Point (°C)	220-223[5][6]	217	198
Melting Point (°C)	-9 to -8[5][6]	14.5	-42
Vapor Pressure (mmHg @ 25°C)	0.0343[5][7]	0.09	0.41
Water Solubility	Slightly soluble (0.74 g/L at 30°C)[4][5][6]	Slightly soluble (0.9 g/L at 25°C)	Moderately soluble (21 g/L at 25°C)
Log P (Octanol/water partition coeff.)	2.55[6]	2.41	1.36

Experimental Protocols

Detailed methodologies for key applications of methyl salicylate as a CWA simulant are outlined below.

Dermal Decontamination Efficacy Studies

This protocol is designed to assess the effectiveness of various decontamination methods in removing methyl salicylate from a skin surrogate or in human volunteer trials.

a. Materials:

• Methyl salicylate (neat or labeled with ¹⁴C for quantification)

• Skin model: Porcine skin, human cadaver skin, or in vivo human volunteer skin

• Static diffusion cells (for in vitro studies)

• Decontamination products: Fuller's earth, Reactive Skin Decontamination Lotion (RSDL), soap and water, absorbent materials (e.g., sterile trauma dressings, "blue roll" tissue paper).[8][9]

• Collection materials: Swabs, skin strips (D-Squame discs), receptor fluid for diffusion cells (e.g., Hank's HEPES buffered saline with 4% bovine serum albumin)[10][11]

• Personal Protective Equipment (PPE)

b. Procedure (In Vitro using Porcine Skin):

• Mount a section of fresh porcine skin onto a static diffusion cell.[8]

• Apply a known quantity (e.g., 10 µl) of methyl salicylate (or ¹⁴C-labeled MeS) to the surface of the skin.[8]

• Allow the simulant to remain on the skin for a specified contact time (e.g., 5, 15, 45, or 120 minutes).[12]

• Initiate the decontamination procedure. This may involve:

  • Dry Decontamination: Blotting or rubbing the contaminated area with an absorbent material.[9]

  • Wet Decontamination: Washing the area with a 2% soapy water solution or water alone for a set duration.[12]

  • Reactive Decontamination: Applying a product like RSDL.

• After decontamination, collect any remaining methyl salicylate from the skin surface using swabs or skin stripping discs.[11]

• Collect the receptor fluid from the diffusion cell at various time points to quantify dermal absorption.[10]

• Analyze the collected samples (swabs, skin strips, receptor fluid) using an appropriate analytical method (e.g., GC-MS, liquid scintillation counting for ¹⁴C-MeS) to determine the amount of MeS removed and absorbed.[8][11]

c. Quantitative Data from Dermal Studies:

Study Type	Skin Model	Decontamination Method	Decontamination Efficacy (MeS Removed)	Dermal Absorption (% of Applied Dose)	Reference
In Vitro	Porcine Skin	Fuller's Earth	83% retained over 24h	-	[8]
In Vitro	Human Skin	Soap & Water Wash (at 30 min)	31% - 86%	11% - 32% (into receptor fluid)	[10]
In Vivo	Human Volunteers	Dry Decontamination (Wound Dressings)	17.7 ± 15.0 mg recovered	-	[13]
In Vivo	Human Volunteers	Dry + Wet Decontamination	16-fold reduction in skin residue vs. control	-	[13]
In Vivo	Human Volunteers	Patch Application (8 hours)	-	Cmax: 16.8 ± 6.8 ng/mL (4 patches), 29.5 ± 10.5 ng/mL (8 patches)	[4][14]

Protective Clothing Permeation Testing

This protocol evaluates the effectiveness of chemical, biological, radiological, and nuclear (CBRN) protective clothing materials against methyl salicylate vapor.

a. Materials:

• Methyl salicylate vapor generation system

• Cylinder test apparatus or Man-In-Simulant-Test (MIST) chamber[15][16]

• CBRN protective clothing swatches or full ensembles

• Vapor detection system (e.g., Advanced Portable Detector (APD)-2000, GC-MS with thermal desorption)[13][16]

• Controlled environment (wind speed, temperature, humidity)

b. Procedure (Cylinder Test Method):

• Mount the protective clothing material(s) onto a cylinder within the test chamber.[15]

• Introduce a controlled concentration of methyl salicylate vapor into the chamber at a set wind speed (e.g., 1 m/s or 10 m/s).[15][17]

• Continuously monitor the concentration of MeS vapor inside and outside the material-covered cylinder using the detection system.

• Calculate the Protection Factor (PF) as the ratio of the external vapor concentration to the internal vapor concentration.

• For full ensemble testing (MIST), a human volunteer wears the suit in a chamber filled with MeS vapor, and vapor penetration is measured at various points on the body.[16]

c. Quantitative Data from Permeation Studies:

Material Type	Wind Speed (m/s)	Protection Factor (PF)	Reference
Air Permeable Absorptive	1	36	[15][17]
Air Impermeable (Membrane)	1	29	[15][17]
Air Permeable Non-Absorptive	1	2	[15][17]
All materials	10	< 10	[15][17]

Analytical Detection and Quantification

This protocol details the use of Gas Chromatography-Mass Spectrometry (GC-MS) for the sensitive detection and quantification of methyl salicylate in various samples.

a. Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., Agilent DB-5ms Ultra Inert)[5]

• Sample introduction system (e.g., headspace solid-phase microextraction (HS-SPME), liquid injection, thermal desorption)[2][13]

• Internal standards (e.g., methyl salicylate-D4)[5]

• Solvents for extraction (e.g., methanol, acetonitrile)[13][18]

• Derivatizing agents (if required)

b. Procedure (Analysis of Skin/Hair Samples):

• Extract methyl salicylate from the sample matrix (e.g., skin swab, hair sample) into a suitable solvent.

• Add a known amount of internal standard (methyl salicylate-D4) to the extract.[5]

• Derivatize the sample if necessary to improve chromatographic properties.[5]

• Inject a small volume (e.g., 1 µl) of the prepared sample into the GC-MS.[5]

• The GC separates the components of the sample based on their boiling points and interaction with the column.

• The MS detects and identifies the separated components based on their mass-to-charge ratio.

• Quantify the amount of methyl salicylate by comparing its peak area to that of the internal standard and referencing a calibration curve.[5]

c. GC-MS/MS Method Parameters:

Parameter	Setting	Reference
Injection Port Temperature	225 °C	[5]
Split Ratio	1:10	[5]
GC Column	Agilent DB-5ms Ultra Inert (15 m x 250 µm x 0.25 µm)	[5]
Carrier Gas	Helium	[19]
Oven Temperature Program	Initial 40°C, hold 4 min; ramp 20°C/min to 270°C, hold 2 min	[19]
MS Ionization Mode	Electron Ionization (EI)	[5]
MS Monitoring Mode	Multiple Reaction Monitoring (MRM)	[5]
Mass Transitions (Quant/Qual)	209 → 179 / 209 → 169 (MeS); 213 → 161 / 213 → 89 (MeS-D4)	[5]
Limit of Detection (LOD)	0.05 ng/mL	[5]
Limit of Quantification (LOQ)	0.5 ng/mL	[5]

Visualizations

Experimental Workflow for Dermal Decontamination Study

Caption: Workflow for in vitro dermal decontamination efficacy testing.

Logical Flow for Protective Clothing Permeation Test

Caption: Logical flow for CBRN protective clothing permeation testing.

Environmental Fate and Safety Considerations

Methyl salicylate is considered harmful to aquatic life, and its release into the environment should be avoided.[18] In the atmosphere, its lifetime is estimated to be between 1 to 4 days, undergoing degradation through reactions with hydroxyl radicals, nitrate radicals, chlorine, and ozone.[6][11][13] Studies on its interaction with soil have shown a short-term effect on soil dehydrogenase activity, but minimal impact on earthworm survival.[9][20]

While significantly safer than actual CWAs, methyl salicylate is not without hazards. It can be absorbed through the skin and may cause skin sensitization with prolonged contact.[6] Ingestion of large amounts can lead to effects on the central nervous system.[6] Therefore, appropriate personal protective equipment, including gloves and safety goggles, should be used when handling this chemical.[6] All experimental procedures should be conducted in well-ventilated areas, and waste should be disposed of according to local regulations.[6]

References

• 1. health.ec.europa.eu [health.ec.europa.eu]
• 2. Gas chromatography-mass spectrometry with solid-phase microextraction method for determination of methyl salicylate and other volatile compounds in leaves of Lycopersicon esculentum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. cir-safety.org [cir-safety.org]
• 5. researchgate.net [researchgate.net]
• 6. The fate of methyl salicylate in the environment and its role as signal in multitrophic interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. turkjps.org [turkjps.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. In vitro dermal absorption of methyl salicylate, ethyl parathion, and malathion: first responder safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. researchprofiles.herts.ac.uk [researchprofiles.herts.ac.uk]
• 14. Dermal absorption of camphor, menthol, and methyl salicylate in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. dl.astm.org [dl.astm.org]
• 16. Chemical agent simulant release from clothing following vapor exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effect of Clothing Layers on Mass Transfer of Methyl Salicylate Vapor Through CBRN Materials in a Cylinder Test [store.astm.org]
• 18. The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. apps.dtic.mil [apps.dtic.mil]
• 20. Acute environmental toxicity and persistence of methyl salicylate: A chemical agent simulant. Final report - UNT Digital Library [digital.library.unt.edu]

Application Notes and Protocols for Studying Systemic Acquired Resistance (SAR) using Methyl Salicylate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Systemic Acquired Resistance (SAR) is a broad-spectrum, long-lasting plant defense mechanism activated throughout a plant following a localized pathogen infection.[1] This induced resistance is crucial for plant survival and has significant implications for developing novel crop protection strategies. A key signaling molecule implicated in the establishment of SAR is methyl salicylate (MeSA), a volatile derivative of salicylic acid (SA).[2][3] MeSA is synthesized in the infected tissues, travels systemically, and is converted back to the active signaling molecule SA in distal tissues, thereby priming them for a more rapid and robust defense response upon subsequent pathogen attack.[3][4][5]

These application notes provide a comprehensive overview and detailed protocols for an experimental setup to study the role of methyl salicylate in SAR, primarily using the model plant Arabidopsis thaliana and the bacterial pathogen Pseudomonas syringae.

Core Concepts: The Role of Methyl Salicylate in SAR

The currently accepted model for MeSA's role in SAR involves several key steps:

• Local Infection and SA Accumulation: Upon local infection with a pathogen, the plant produces salicylic acid (SA) at the site of infection.

• Conversion to MeSA: SA is then converted to its volatile methyl ester, methyl salicylate (MeSA), by the enzyme SA methyltransferase (SAMT).[2][3]

• Systemic Translocation: MeSA is transported, likely via the phloem, to distal, uninfected parts of the plant.[2][3]

• Conversion back to SA: In the systemic tissues, MeSA is converted back to SA by the enzyme SA-binding protein 2 (SABP2), which possesses MeSA esterase activity.[2][3][5]

• Induction of Defense Responses: The elevated levels of SA in the systemic tissues lead to the expression of pathogenesis-related (PR) genes, such as PR-1, and the establishment of a primed state of defense, characteristic of SAR.[6]

It is important to note that the necessity of MeSA for SAR can be influenced by environmental factors such as light.[7]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the key signaling pathway of MeSA in SAR and a typical experimental workflow for its study.

MeSA Signaling Pathway in SAR

References

• 1. plantpath.ifas.ufl.edu [plantpath.ifas.ufl.edu]
• 2. Simultaneous Determination of Salicylic Acid, Jasmonic Acid, Methyl Salicylate, and Methyl Jasmonate from Ulmus pumila Leaves by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nuclear Localization of NPR1 Is Required for Activation of PR Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Isolation and characterization of systemic acquired resistance marker gene PR1 and its promoter from Brassica juncea - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Methyl Salicylate in Plant Tissues

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Role of Methyl Salicylate in Plants

Methyl salicylate (MeSA) is a volatile organic compound (VOC) synthesized by plants that plays a crucial role in plant defense and communication.[1][2] Derived from salicylic acid (SA), a key phytohormone, MeSA acts as a critical signaling molecule in the activation of Systemic Acquired Resistance (SAR), a long-lasting, broad-spectrum defense response against a variety of pathogens.[3][4] Upon pathogen attack, plants produce MeSA in infected tissues. Due to its volatile nature, MeSA can act as an airborne signal to warn neighboring plants of impending threats, allowing them to preemptively activate their defense systems.[4] It also functions as a mobile phloem-based signal within the plant, traveling from the site of infection to distal tissues to initiate a systemic immune response.[1][5] Given its central role in plant immunity, the accurate quantification of MeSA in plant tissues is essential for studying plant-pathogen interactions, stress physiology, and for developing novel strategies for crop protection.

Methyl Salicylate Signaling Pathway in Plant Defense

The establishment of Systemic Acquired Resistance (SAR) involves a sophisticated signaling cascade where salicylic acid (SA) and methyl salicylate (MeSA) are central players. Following a localized pathogen infection, SA levels increase in the infected leaves. The enzyme SA carboxyl methyltransferase (SAMT) then converts SA into the more mobile MeSA.[3][5] MeSA is transported through the phloem to systemic, uninfected parts of the plant. In these distal tissues, the enzyme SA-binding protein 2 (SABP2) demethylates MeSA, converting it back into active SA.[3][5] This elevation of SA in systemic tissues triggers the expression of pathogenesis-related (PR) genes, leading to the establishment of a plant-wide state of enhanced immunity, or SAR.[4] The pathway is also subject to negative regulation; for instance, the enzyme UGT71C3 can glucosylate MeSA, modulating its availability and fine-tuning the defense response.[3][6]

Caption: Methyl Salicylate signaling pathway in plant defense.

Experimental Protocols for MeSA Quantification

Accurate quantification of MeSA requires robust methods for extraction from complex plant matrices followed by sensitive analytical detection. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common and reliable techniques employed.

Protocol 1: GC-MS Quantification using Headspace Solid-Phase Microextraction (HS-SPME)

This method is ideal for analyzing volatile compounds like MeSA and minimizes solvent use. It combines extraction and pre-concentration into a single step.[7]

Materials:

• Plant tissue (leaves, roots, etc.)

• Liquid nitrogen

• Mortar and pestle

• 20 mL headspace vials with septa

• HS-SPME autosampler or manual holder

• SPME fiber (e.g., 100 µm polydimethylsiloxane)

• GC-MS system

• Internal standard (e.g., deuterated MeSA or another suitable volatile)

Procedure:

• Sample Collection & Preparation:

  • Harvest plant tissue and immediately flash-freeze in liquid nitrogen to halt metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.[7][8]

  • Accurately weigh 0.5 - 1.0 g of the powdered tissue into a 20 mL headspace vial.[8]

• Internal Standard Spiking:

  • Add a known amount of internal standard solution to the vial. This is crucial for accurate quantification.

• Headspace Sampling (SPME):

  • Immediately seal the vial with a septum cap.

  • Place the vial in a heating block or the autosampler incubator (e.g., at 60°C for 30 minutes) to facilitate the release of volatiles into the headspace.

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to adsorb the analytes.[7]

• GC-MS Analysis:

  • Retract the fiber and immediately insert it into the heated GC injection port for thermal desorption of the analytes onto the column.

  • Example GC-MS Conditions:

    • Injector: Splitless mode, 250°C.

    • Column: HP-5MS or equivalent (30 m x 0.25 mm x 0.25 µm).

    • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

    • Oven Program: Initial temperature of 40°C for 2 min, ramp to 250°C at 10°C/min, hold for 5 min.

    • MS Detector: Electron Ionization (EI) mode at 70 eV. Operate in Selected Ion Monitoring (SIM) mode for highest sensitivity, monitoring characteristic ions for MeSA (e.g., m/z 152, 120, 92) and the internal standard.[9]

• Quantification:

  • Create a calibration curve by analyzing standards of known MeSA concentrations (spiked into a blank matrix if possible) versus the internal standard.

  • Calculate the concentration of MeSA in the sample by comparing the peak area ratio of MeSA to the internal standard against the calibration curve.

Protocol 2: HPLC-DAD Quantification after Solvent Extraction

This protocol is suitable for labs equipped with HPLC systems and can be adapted to measure both MeSA and its non-volatile precursor, salicylic acid, in the same run.[10][11]

Materials:

• Plant tissue

• Liquid nitrogen

• Mortar and pestle

• Extraction solvent (e.g., Methanol or Acetonitrile)[12]

• Centrifuge and tubes

• Syringe filters (0.45 µm)

• HPLC system with a Diode Array Detector (DAD) or UV detector

• C8 or C18 reverse-phase HPLC column[13][14]

• Internal standard (e.g., a structurally similar compound not present in the plant)

Procedure:

• Sample Collection & Preparation:

  • Harvest and flash-freeze plant tissue in liquid nitrogen.

  • Grind the frozen tissue to a fine powder.

• Solvent Extraction:

  • Weigh approximately 0.5 g of powdered tissue into a centrifuge tube.[8]

  • Add 2.5 mL of extraction solvent (e.g., 100% methanol).[8] Add a known amount of internal standard.

  • Vortex thoroughly and sonicate for 20 minutes to ensure complete extraction.[14]

  • Centrifuge at 10,000 x g for 15 minutes to pellet cell debris.[14]

• Sample Cleanup:

  • Carefully transfer the supernatant to a new tube.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Example HPLC Conditions:

    • Column: C8 column (4.6 x 250 mm, 5 µm).[13]

    • Mobile Phase: Isocratic mixture of Methanol and Water (e.g., 65:35 v/v) with 0.1% formic or acetic acid.[11][15]

    • Flow Rate: 1.0 mL/min.[11]

    • Column Temperature: 35°C.[11]

    • Injection Volume: 20 µL.

    • Detector: DAD set to monitor at a wavelength of 230 nm or 304 nm.[11][15] Methyl salicylate should elute at a specific retention time (e.g., ~3.8 minutes under certain conditions).[11]

• Quantification:

  • Prepare a calibration curve using standard solutions of MeSA of known concentrations.

  • Quantify MeSA in the plant extract by comparing its peak area to the calibration curve. The internal standard is used to correct for variations in extraction efficiency and injection volume.

Experimental Workflow Diagrams

Caption: Experimental workflow for GC-MS analysis of MeSA.

Caption: Experimental workflow for HPLC-DAD analysis of MeSA.

Summary of Quantitative Data

The concentration of MeSA in plant tissues can vary significantly depending on the plant species, tissue type, and the presence of biotic or abiotic stress.

Plant Species	Tissue	Condition	Method	MeSA Concentration	Reference
Tomato (Lycopersicon esculentum)	Leaves	Tobacco Mosaic Virus (TMV) Infested	GC-MS-HS-SPME	> 2.0 µg/g FW	[7]
Tomato (Lycopersicon esculentum)	Leaves	Control (Healthy)	GC-MS-HS-SPME	Not Detected	[7]
Various (Polygalaceae family)	Roots/Aerial	Normal	HPLC-DAD	14.1 - 126.9 µg/g	[10]
Tomato (Solanum lycopersicum)	Leaves	TMV Defense Response	TD-GC-MS	Large amounts produced (not quantified)	[16]

Method Detection Limits:

Method	Detection Limit	Reference
GC-MS-HS-SPME	10 ng/g Fresh Weight	[7]
TD-GC-MS	0.08 ng/mg (80 ng/g) Fresh Weight	[16]

References

• 1. The role of methyl salicylate in plant growth under stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation and application of methyl salicylate_Chemicalbook [chemicalbook.com]
• 3. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salicylic acid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gas chromatography-mass spectrometry with solid-phase microextraction method for determination of methyl salicylate and other volatile compounds in leaves of Lycopersicon esculentum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Endogenous Methyl Salicylate in Pathogen-Inoculated Tobacco Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. aimspress.com [aimspress.com]
• 12. [PDF] The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion. | Semantic Scholar [semanticscholar.org]
• 13. absb.journals.ekb.eg [absb.journals.ekb.eg]
• 14. pubcompare.ai [pubcompare.ai]
• 15. turkjps.org [turkjps.org]
• 16. Rapid determination of methyl salicylate, a plant-signaling compound, in tomato leaves by direct sample introduction and thermal desorption followed by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Controlled Release of Methyl Salicylate in Agriculture

Introduction

Methyl salicylate (MeSA) is a naturally occurring volatile organic compound that plays a crucial role in plant defense mechanisms. It is a key signaling molecule in Systemic Acquired Resistance (SAR), a plant's induced defense response against a broad spectrum of pathogens. The exogenous application of MeSA can prime plants for enhanced defense, but its high volatility and potential for rapid degradation limit its efficacy in agricultural settings. Controlled-release formulations offer a promising solution by protecting MeSA from premature degradation and ensuring its sustained release over an extended period, thereby maximizing its protective effects.

These application notes provide detailed protocols for the formulation of methyl salicylate using three common encapsulation techniques: alginate beads, chitosan nanoparticles, and complex coacervation with gelatin and gum arabic. The notes also include a summary of formulation parameters, release kinetics, and the signaling pathway of MeSA in plants.

Data Presentation

Table 1: Formulation Parameters for Controlled-Release Methyl Salicylate

Formulation Type	Core Material	Wall Material(s)	Encapsulation Method	Key Formulation Parameters
Alginate Hydrogel/Beads	Methyl Salicylate	Sodium Alginate, Calcium Chloride	Ionic Gelation	1.9% (w/v) Sodium Alginate, 2.2% (w/v) Calcium Chloride, 1.9:1 Core-to-Wall Ratio, 0.15% (v/v) Tween-80[1]
Chitosan Nanoparticles	Methyl Salicylate	Chitosan, Sodium Tripolyphosphate (TPP)	Ionic Gelation	Chitosan concentration, TPP concentration, Chitosan:TPP ratio, pH
Gelatin-Gum Arabic Microcapsules	Methyl Salicylate	Gelatin, Gum Arabic	Complex Coacervation	3g Gelatin in 50mL water, 3g Gum Arabic in 100mL water, 3mL Methyl Salicylate, pH adjusted to ~4.0-4.5[2]

Table 2: Cumulative Release of Methyl Salicylate from Alginate Beads

Time (Days)	Cumulative Release (%)
1	~10
5	~30
10	~55
15	~75
20	~90
25	~98

(Data extrapolated from graphical representation in a relevant study.)

Experimental Protocols

Protocol 1: Preparation of Methyl Salicylate-Loaded Alginate Beads via Ionic Gelation

This protocol is adapted from a method for preparing methyl salicylate hydrogel for inhibiting potato tuber sprouting[1].

Materials:

• Sodium Alginate

• Calcium Chloride (CaCl₂)

• Methyl Salicylate (MeSA)

• Tween-80

• Distilled Water

• Magnetic stirrer

• Syringe with a needle

Procedure:

• Prepare a 1.9% (w/v) sodium alginate solution by dissolving the required amount of sodium alginate in distilled water with continuous stirring until a homogenous solution is formed.

• Add 0.15% (v/v) of Tween-80 to the sodium alginate solution and mix thoroughly.

• Add methyl salicylate to the solution at a core-to-wall (MeSA:Sodium Alginate) ratio of 1.9:1 and stir at 1000 rpm for 10 minutes to form a stable emulsion.

• Prepare a 2.2% (w/v) calcium chloride solution in a separate beaker.

• Draw the MeSA-alginate emulsion into a syringe.

• Extrude the emulsion dropwise into the calcium chloride solution from a height of approximately 10-15 cm. Alginate beads will form instantaneously upon contact with the CaCl₂ solution.

• Allow the beads to cure in the CaCl₂ solution for 30 minutes to ensure complete cross-linking.

• Collect the beads by filtration and wash them with distilled water to remove any unreacted calcium chloride and surface-adhered MeSA.

• Dry the beads at room temperature or in a low-temperature oven.

Protocol 2: Preparation of Methyl Salicylate-Loaded Chitosan Nanoparticles via Ionic Gelation

This protocol is a general procedure for forming chitosan nanoparticles and can be adapted for MeSA encapsulation.

Materials:

• Low molecular weight Chitosan

• Acetic Acid

• Sodium Tripolyphosphate (TPP)

• Methyl Salicylate (MeSA)

• Ethanol (as a solvent for MeSA)

• Magnetic stirrer

• Centrifuge

Procedure:

• Prepare a chitosan solution (e.g., 0.1-0.5% w/v) by dissolving chitosan in a dilute acetic acid solution (e.g., 1% v/v) with stirring.

• Prepare a TPP solution (e.g., 0.1-0.5% w/v) in distilled water.

• Prepare a solution of methyl salicylate in ethanol. The concentration will depend on the desired loading capacity.

• Add the MeSA-ethanol solution to the chitosan solution under constant stirring.

• Add the TPP solution dropwise to the chitosan-MeSA mixture under continuous, moderate stirring.

• Observe the formation of an opalescent suspension, indicating the formation of nanoparticles.

• Continue stirring for 30 minutes to allow for the stabilization of the nanoparticles.

• Collect the nanoparticles by centrifugation (e.g., 12,000 rpm for 30 minutes).

• Discard the supernatant and wash the nanoparticle pellet with distilled water to remove unreacted reagents.

• Resuspend the nanoparticles in distilled water for storage or lyophilize for a dry powder formulation.

Protocol 3: Preparation of Methyl Salicylate-Loaded Gelatin-Gum Arabic Microcapsules via Complex Coacervation

This protocol is based on a method for the vehiculation of methyl salicylate from microcapsules[2].

Materials:

• Gelatin (Type A or B)

• Gum Arabic

• Methyl Salicylate (MeSA)

• Sodium Lauryl Sulfate (optional, as an emulsifier)

• Citric Acid or Hydrochloric Acid (for pH adjustment)

• Sodium Hydroxide (for pH adjustment)

• Glutaraldehyde (as a cross-linking agent)

• Distilled Water

• Homogenizer or high-speed stirrer

• Thermostated water bath

Procedure:

• Prepare a gelatin solution (e.g., 3g in 50mL of distilled water) by dissolving the gelatin in warm water (around 40-50°C) with stirring.

• Prepare a gum arabic solution (e.g., 3g in 100mL of distilled water) in a separate beaker.

• Prepare an oil phase by emulsifying methyl salicylate (e.g., 3mL) in a small volume of water, optionally with an emulsifier like sodium lauryl sulfate.

• Add the oil phase to the gelatin solution and homogenize at high speed (e.g., 5000-10000 rpm) to form a fine oil-in-water emulsion.

• Slowly add the gum arabic solution to the emulsion while maintaining stirring.

• Adjust the pH of the mixture to approximately 4.0-4.5 using citric acid or HCl. This will induce the coacervation process, where the gelatin and gum arabic form a complex that precipitates around the oil droplets.

• Cool the mixture to below 10°C (e.g., in an ice bath) and maintain for about 1-2 hours to allow the coacervate walls to solidify.

• Add a cross-linking agent, such as a few drops of glutaraldehyde, to harden the microcapsule walls. Adjust the pH to around 9.0 with NaOH before adding the cross-linker.

• Continue stirring for several hours or overnight to complete the cross-linking reaction.

• Collect the microcapsules by filtration or centrifugation, wash with distilled water, and then air-dry or freeze-dry.

Visualizations

Experimental Workflow for Formulation and Evaluation

References

• 1. mdpi.com [mdpi.com]
• 2. Vehiculation of Methyl Salicylate from Microcapsules Supported on Textile Matrix - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Methyl Salicylate Synthesis via Fischer Esterification

Welcome to the technical support center for the synthesis of methyl salicylate through Fischer esterification. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for low yields in the Fischer esterification of salicylic acid?

A1: The most common reason for low yields is the reversible nature of the Fischer esterification reaction.[1][2] To achieve a high yield of methyl salicylate, the reaction equilibrium must be shifted towards the product side. This can be accomplished by using an excess of one of the reactants, typically methanol, or by removing water as it is formed.[2][3]

Q2: What is the role of the strong acid catalyst, such as sulfuric acid?

A2: The acid catalyst, typically concentrated sulfuric acid (H₂SO₄), serves two main purposes. Firstly, it protonates the carbonyl oxygen of the salicylic acid, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[2][3][4] Secondly, it facilitates the dehydration of the tetrahedral intermediate, which is a crucial step in forming the ester.[1][3]

Q3: Can other catalysts be used instead of sulfuric acid?

A3: Yes, other catalysts can be employed. While sulfuric acid is common, solid acid catalysts like sulfated zirconia or functionalized silica are also effective and can simplify product purification.[5][6][7] Additionally, some studies have explored the use of Brønsted acidic ionic liquids, particularly in microwave-assisted synthesis.[7]

Q4: What are the potential side reactions that can lower the yield of methyl salicylate?

A4: A possible side reaction is the polymerization of salicylic acid, where the phenol group of one molecule reacts with the carboxylic acid group of another.[8] This can result in the formation of a white solid precipitate.[8] Ensuring that the reaction conditions favor the esterification with methanol can help minimize this.

Q5: How can I effectively remove unreacted salicylic acid and the sulfuric acid catalyst from the final product?

A5: A common and effective method is to wash the organic layer with a solution of sodium bicarbonate (NaHCO₃).[9][10][11] The sodium bicarbonate will neutralize the acidic catalyst and convert any unreacted salicylic acid into its water-soluble sodium salt, which can then be separated in the aqueous layer.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Methyl Salicylate	1. Reversible Reaction Equilibrium: The reaction has reached equilibrium with significant amounts of reactants remaining.[1][2][12] 2. Incomplete Reaction: The reaction time or temperature was insufficient. 3. Loss of Product During Workup: Methyl salicylate was lost during the extraction or purification steps.[8][13] 4. Side Reactions: Polymerization of salicylic acid may have occurred.[8]	1. Shift the Equilibrium: Use a large excess of methanol (it can also serve as the solvent).[1][2] Alternatively, remove water as it forms using a Dean-Stark apparatus.[2] 2. Optimize Reaction Conditions: Increase the reflux time or ensure the reaction temperature is maintained at the boiling point of methanol.[1] 3. Improve Workup Technique: Ensure complete extraction with a suitable organic solvent and minimize transfers. Dry the organic layer thoroughly with a drying agent like anhydrous sodium sulfate.[1][8] 4. Review Reaction Setup: Ensure proper mixing and temperature control to favor the desired esterification.
Presence of Solid Precipitate in the Reaction Mixture	1. Unreacted Salicylic Acid: The salicylic acid did not fully dissolve or react. 2. Polymerization of Salicylic Acid: A side reaction may have led to the formation of a salicylic acid polymer.[8]	1. Ensure Complete Dissolution: Stir the mixture of salicylic acid and methanol until all the solid has dissolved before adding the catalyst.[1][13] 2. Optimize Reaction Conditions: Maintain appropriate temperature and consider adjusting the catalyst concentration.
Product Fails to Separate from the Aqueous Layer	1. Insufficient Extraction: The volume or number of extractions with the organic solvent was inadequate. 2. Emulsion Formation: An emulsion may have formed between the organic and aqueous layers.	1. Increase Extraction Efficiency: Perform multiple extractions with a non-polar solvent like dichloromethane.[3][11] 2. Break the Emulsion: Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Final Product is Acidic	1. Incomplete Neutralization: Residual sulfuric acid or unreacted salicylic acid is present in the product.	1. Thorough Washing: Wash the organic layer with a 5% sodium bicarbonate solution until the evolution of CO₂ gas ceases.[3][11] This indicates that all the acid has been neutralized.

Experimental Protocols

Standard Fischer Esterification of Salicylic Acid

• Reactant Preparation: In a round-bottom flask, combine 0.65 g of salicylic acid with 10.0 mL of methanol.[1] Stir the mixture until the salicylic acid is completely dissolved.[1]

• Catalyst Addition: While stirring, slowly add 0.75 mL of concentrated sulfuric acid to the solution.[1]

• Reflux: Attach a reflux condenser and heat the mixture to a gentle boil for approximately 75 minutes.[1] The temperature should be maintained around 100°C.[1]

• Cooling and Extraction: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Add an organic solvent like dichloromethane and an equal volume of water for extraction.[3][11]

• Washing: Separate the organic layer and wash it with a 5% sodium bicarbonate solution to neutralize any remaining acid.[3]

• Drying and Isolation: Dry the organic layer with a drying agent such as anhydrous sodium sulfate.[1] Decant or filter the solution to remove the drying agent, and then evaporate the solvent to obtain the methyl salicylate product.

Data Presentation

Effect of Catalyst Amount on Salicylic Acid Conversion

Catalyst Amount (g)	Salicylic Acid Conversion (%)	Selectivity for Methyl Salicylate (%)
0.1	46.7	>99.0
0.2	Not Specified	>99.0
0.3	Not Specified	>99.0
0.4	~94.0	>99.0
0.5	94.1	>99.0

Data adapted from a study using a Ce(SO₄)₂ catalyst.[5]

Visualizations

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. westfield.ma.edu [westfield.ma.edu]
• 4. askfilo.com [askfilo.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Tandem Transesterification–Esterification Reactions Using a Hydrophilic Sulfonated Silica Catalyst for the Synthesis of Wintergreen Oil from Acetylsalicylic Acid Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ivypanda.com [ivypanda.com]
• 9. youtube.com [youtube.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. reddit.com [reddit.com]
• 12. quora.com [quora.com]
• 13. ivypanda.com [ivypanda.com]

"troubleshooting low recovery of methyl salicylate in steam distillation"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the low recovery of methyl salicylate during steam distillation experiments.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during the steam distillation of methyl salicylate.

Problem: Low or No Recovery of Methyl Salicylate

Low recovery of methyl salicylate is a frequent issue. The following sections break down the potential causes and provide step-by-step solutions.

Is the distillation setup assembled correctly and free of leaks?

An improper setup can lead to the loss of volatile product.

• Solution: Ensure all glassware joints are securely clamped and properly sealed. Check for any cracks or chips in the glassware that could lead to vapor leakage.

Are you using the appropriate amount of starting material?

The extraction of essential oils often requires a significant amount of plant material to yield a substantial amount of product.[1]

• Solution: If extracting from a natural source like wintergreen leaves, ensure a sufficient quantity is used. For synthetic preparations, verify the initial amount of crude methyl salicylate used for purification.[2]

Is the distillation proceeding too quickly or too slowly?

The rate of distillation can impact the efficiency of separation.

• Solution: Adjust the heating mantle or steam generator to maintain a steady, controlled distillation rate. Avoid excessively rapid boiling, which can lead to co-distillation of impurities and potential loss of product, and avoid a rate that is too slow, which can unnecessarily prolong the experiment and increase the risk of thermal degradation.

Have you observed any signs of thermal degradation?

Methyl salicylate can decompose at high temperatures, leading to a dark-colored distillate and reduced yield.[3]

• Solution: Monitor the temperature of the distilling flask. Steam distillation is advantageous because it allows for the distillation of compounds at temperatures below their boiling points.[4] If charring or darkening of the material in the distilling flask is observed, reduce the heat input. Consider using vacuum distillation to lower the boiling point further if thermal sensitivity is a major concern.[3]

Frequently Asked Questions (FAQs)

Q1: Why is my distillate cloudy or milky?

A cloudy or milky appearance in the distillate is often due to the formation of an emulsion of methyl salicylate in water.[5] Methyl salicylate has very limited solubility in water.[6][7][8][9][10]

• Answer: This is a common observation and not necessarily indicative of a problem. The methyl salicylate can be separated from the aqueous layer through solvent extraction. Adding a saturated salt solution (salting out) can help break the emulsion and improve separation.[5]

Q2: My yield of methyl salicylate is significantly lower than expected. Could hydrolysis be the cause?

Yes, hydrolysis of the ester can dramatically reduce the yield of methyl salicylate, especially under basic conditions.[11][12]

• Answer: Methyl salicylate can be hydrolyzed back to salicylic acid and methanol in the presence of a base.[13][14][15] This is why using a basic solution during steam distillation of methyl salicylate is not recommended.[12] Ensure the distillation mixture is neutral or slightly acidic. If you suspect hydrolysis has occurred, you can acidify the distillation residue to see if salicylic acid precipitates.

Q3: What is the optimal method for recovering the distilled methyl salicylate from the aqueous distillate?

Solvent extraction is the standard and most effective method for isolating methyl salicylate from the distillate.

• Answer: Use a non-polar organic solvent in which methyl salicylate is highly soluble, such as diethyl ether or methylene chloride.[2][4] Perform multiple extractions with smaller volumes of solvent for the best recovery. The combined organic layers should then be dried over an anhydrous salt like sodium sulfate or magnesium sulfate before the solvent is removed by evaporation.[4][16]

Q4: What are the key physical properties of methyl salicylate that are relevant to its steam distillation?

Understanding the physical properties of methyl salicylate is crucial for a successful distillation.

• Answer: Key properties are summarized in the table below. Its high boiling point necessitates steam distillation for purification at a lower temperature. Its low water solubility is the reason it forms a separate phase in the distillate.

Data Presentation

Table 1: Physical Properties of Methyl Salicylate

Property	Value	Source
Molecular Weight	152.15 g/mol	[6]
Boiling Point	222.2 °C	[6]
Melting Point	-8.6 °C	[6]
Density	1.174 g/cm³	[6]
Appearance	Colorless to pale yellow liquid	[6]
Odor	Characteristic wintergreen	[6]
Solubility in Water	Very slightly soluble (0.74 g/L at 30°C)	[7]
Solubility in Organic Solvents	Soluble in ethanol, methanol, ether, and chloroform	[6][9]

Table 2: Typical Experimental Parameters for Methyl Salicylate Steam Distillation

Parameter	Recommended Value/Procedure	Source
Starting Material (Crude)	~2 g	[2]
Water Volume	18 mL	[2]
Distillation Endpoint	Collect distillate until it is clear or most of the water has distilled	[2]
Extraction Solvent	Methylene chloride or diethyl ether	[2][4]
Extraction Procedure	Two extractions with 15 mL of solvent each	[2]
Drying Agent	Anhydrous magnesium sulfate or sodium sulfate	[2][4][16]

Experimental Protocols

Protocol 1: Steam Distillation of Crude Methyl Salicylate

This protocol is adapted from a standard laboratory procedure for the purification of synthesized methyl salicylate.[2]

• Apparatus Setup: Assemble a simple distillation apparatus.

• Charging the Flask: In a 50 or 100 mL round-bottom flask, combine approximately 2 g of crude methyl salicylate, 18 mL of water, and a few boiling stones.

• Distillation: Heat the mixture using a heating mantle. The methyl salicylate will co-distill with the water at a temperature near 100°C.

• Collection: Collect the distillate in a receiving flask until the distillate runs clear or the majority of the water has been distilled over.

• Extraction:

  • Transfer the distillate to a separatory funnel.

  • Extract the aqueous layer twice with 15 mL portions of methylene chloride.

  • Combine the organic extracts.

• Drying and Isolation:

  • Dry the combined organic extracts over anhydrous magnesium sulfate.

  • Decant or filter the dried solution into a pre-weighed round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified methyl salicylate.

• Quantification: Weigh the flask containing the purified product to determine the final mass and calculate the percent recovery.

Mandatory Visualizations

Caption: Troubleshooting workflow for low methyl salicylate recovery.

Caption: Experimental workflow for methyl salicylate purification.

References

• 1. brainly.ph [brainly.ph]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. scribd.com [scribd.com]
• 5. Sciencemadness Discussion Board - Isolating Methyl Salicylate - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Methyl Salicylate | C8H8O3 | CID 4133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Methyl salicylate - Sciencemadness Wiki [sciencemadness.org]
• 9. echemi.com [echemi.com]
• 10. ck12.org [ck12.org]
• 11. Chemistry 211 Experiment 3 [home.miracosta.edu]
• 12. chegg.com [chegg.com]
• 13. magritek.com [magritek.com]
• 14. Preparation of Salicylic Acid By Hydrolysis of Methyl Salicylate .pdf [slideshare.net]
• 15. scribd.com [scribd.com]
• 16. prepchem.com [prepchem.com]

Technical Support Center: Optimizing Mobile Phase for Methyl Salicylate Separation in Reverse-Phase HPLC

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for the separation of methyl salicylate using reverse-phase High-Performance Liquid Chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for methyl salicylate separation on a C18 or C8 column?

A common starting point for separating methyl salicylate on C18 or C8 columns is a mixture of an organic solvent and acidified water. Methanol or acetonitrile are typical organic modifiers.[1][2][3][4][5] An acidic modifier like phosphoric acid, acetic acid, or formic acid is often added to the aqueous phase to ensure good peak shape.[1][2][4][6]

Q2: Should I use isocratic or gradient elution for methyl salicylate analysis?

The choice between isocratic and gradient elution depends on the complexity of your sample matrix.[7][8][9]

• Isocratic elution , which uses a constant mobile phase composition, is often sufficient for simple assays and quality control where methyl salicylate is the main component.[2][4][8] It is valued for its simplicity, reproducibility, and stable baseline.[7][8]

• Gradient elution , where the mobile phase composition changes during the run, is preferable for complex mixtures containing compounds with a wide range of polarities.[7][9][10] This method can improve peak resolution and reduce analysis time for complex samples.[9][10]

Q3: How does the pH of the mobile phase affect the separation of methyl salicylate?

The pH of the mobile phase is a critical parameter, especially for ionizable compounds.[11][12][13] While methyl salicylate itself is not readily ionizable, its primary hydrolysis product, salicylic acid, is. Salicylic acid has a pKa of approximately 2.97. To ensure reproducible retention and sharp peaks for salicylic acid, it is recommended to keep the mobile phase pH at least 2 units below its pKa (i.e., pH < ~1.0) or above its pKa.[14][15] However, for practical purposes and column stability, a low pH around 2.5-3.0 is commonly used.[4][6] Maintaining a consistent, low pH suppresses the ionization of salicylic acid, leading to better retention and peak shape.[14]

Q4: What are the common organic solvents and acids used, and why?

• Organic Solvents: Acetonitrile and methanol are the most common organic solvents in reverse-phase HPLC.[11] Acetonitrile generally offers lower viscosity and better UV transparency. Methanol is a cost-effective alternative.[16] The choice can affect the selectivity of the separation.[17]

• Acids: Phosphoric acid, formic acid, and acetic acid are frequently used to control the pH of the mobile phase.[1][2][6] Phosphoric acid is a non-volatile buffer ideal for UV detection, while formic and acetic acids are volatile and compatible with mass spectrometry (MS) detectors.[1]

Troubleshooting Guide

Q5: My methyl salicylate peak is tailing. What are the possible causes and solutions?

Peak tailing for a specific compound can be caused by secondary interactions between the analyte and the stationary phase, such as interactions with residual silanols on the silica packing.[18][19]

• Solution 1: Adjust Mobile Phase pH: Adding a small amount of acid (e.g., 0.1% phosphoric acid or acetic acid) to the mobile phase can suppress the ionization of free silanols on the column packing material, minimizing these secondary interactions.[20]

• Solution 2: Use a Different Column: Employ a column with high-purity silica and advanced end-capping (often labeled as "low-bleed" or having reduced silanol activity) to minimize tailing for basic or polar compounds.[1][18]

• Solution 3: Check for Column Overload: Injecting too much sample can lead to peak distortion, including tailing. Try reducing the injection volume or the concentration of the sample.[15][19]

Q6: I am observing split peaks for methyl salicylate. What should I investigate?

Split peaks can arise from several issues, including problems with the sample solvent, column contamination, or a partially blocked frit.[15]

• Solution 1: Match Sample Solvent to Mobile Phase: Ensure your sample is dissolved in a solvent that is of equal or weaker elution strength than your mobile phase.[15] Dissolving the sample directly in the initial mobile phase is the best practice.

• Solution 2: Check for Column Contamination/Void: A void at the head of the column or contamination can cause the sample band to split. Try reversing and flushing the column (if permitted by the manufacturer) or replacing it if the problem persists.[15]

• Solution 3: Evaluate Mobile Phase pH: If the mobile phase pH is very close to the pKa of an analyte, both ionized and non-ionized forms can exist, potentially causing a split or broadened peak. This is more relevant for impurities like salicylic acid.[15]

Q7: My retention times are drifting or shifting between injections. What is the cause?

Unstable retention times are often due to issues with the mobile phase preparation or the HPLC system itself.

• Solution 1: Ensure Proper Mobile Phase Preparation: Inconsistently prepared mobile phase, such as inaccurate mixing or pH adjustment, can lead to shifts in retention time.[15] Always use precise measurements.

• Solution 2: Degas the Mobile Phase: Dissolved gases in the mobile phase can form bubbles in the pump, leading to flow rate fluctuations and retention time variability. Degas the mobile phase using sonication, vacuum filtration, or an inline degasser.[16]

• Solution 3: Allow for Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting a sequence, especially when using gradient elution.[9] The system needs time to return to the initial conditions after each run.

Q8: I have poor resolution between methyl salicylate and an impurity. How can I improve it?

Improving resolution involves optimizing the selectivity, efficiency, or retention of the chromatographic system.

• Solution 1: Adjust Organic Solvent Percentage: In reverse-phase HPLC, decreasing the percentage of the organic solvent in the mobile phase will increase the retention time of the analytes, which may improve resolution.[17]

• Solution 2: Change the Organic Solvent: Switching from methanol to acetonitrile (or vice versa) can alter the selectivity of the separation and may resolve co-eluting peaks.

• Solution 3: Modify the Mobile Phase pH: Changing the pH can significantly impact the retention of ionizable impurities like salicylic acid, thereby improving separation from the main methyl salicylate peak.[12]

• Solution 4: Switch to a Gradient Method: If isocratic elution is not providing adequate separation for a complex sample, developing a shallow gradient can often improve the resolution of closely eluting peaks.[10]

Data Presentation

Table 1: Example Isocratic Mobile Phases for Methyl Salicylate Analysis

Organic Solvent	Aqueous Phase	Ratio (v/v)	Column	Reference
Methanol	Water with 1.0% Acetic Acid	65:35	Lichrosorb C8	[2]
Acetonitrile	Deionized water with Phosphoric Acid (pH 3)	65:35	Thermo Scientific ACCLAIM™ 120 C18	[4]
Methanol	Water	70:30	HiQ sil C18HS C18	[3]
Acetonitrile	Water with Phosphoric Acid	MeCN, water, and phosphoric acid	Newcrom R1	[1]
Acetonitrile	Water + 0.2% Triethylamine (pH 5 with Acetic Acid)	45:55	C8 Thermo hyperseal	[5]

Experimental Protocols

Protocol 1: Isocratic RP-HPLC Method for Methyl Salicylate in a Cream Formulation[2]

• Column: Lichrosorb C8 (150 mm x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of methanol and water (65:35, v/v) containing 1.0% acetic acid.

• Flow Rate: 1.0 mL/min

• Detection: UV at 304 nm

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Sample Preparation: A sample of medicated cream is accurately weighed, dissolved in methanol with heating, cooled, and then diluted with the mobile phase. The final solution is filtered through a 0.45 µm membrane filter before injection.

Protocol 2: Isocratic RP-HPLC for Simultaneous Quantification with Other Actives[4]

• Column: Thermo Scientific ACCLAIM™ 120 C18 (150 mm x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of deionized water (adjusted to pH 3 with phosphoric acid) and acetonitrile in a 35:65 (v/v) ratio.

• Elution Mode: Isocratic

• Flow Rate: 0.7 mL/min

• Detection: UV at 205 nm

• Column Temperature: 25°C

• Method Notes: This method was developed for the simultaneous quantification of diclofenac diethylamine, methyl salicylate, and capsaicin.

Mandatory Visualizations

Caption: Workflow for RP-HPLC mobile phase optimization.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. Separation of Methyl salicylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. turkjps.org [turkjps.org]
• 3. researchgate.net [researchgate.net]
• 4. Development of an RP-HPLC Method for Quantifying Diclofenac Diethylamine, Methyl Salicylate, and Capsaicin in Pharmaceutical Formulation and Skin Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. absb.journals.ekb.eg [absb.journals.ekb.eg]
• 6. agilent.com [agilent.com]
• 7. lifesciences.danaher.com [lifesciences.danaher.com]
• 8. uhplcs.com [uhplcs.com]
• 9. mastelf.com [mastelf.com]
• 10. [Kromasil®] notes - Gradient or isocratic elution in preparative reversed phase HPLC [kromasil.com]
• 11. pharmaguru.co [pharmaguru.co]
• 12. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 13. quora.com [quora.com]
• 14. researchgate.net [researchgate.net]
• 15. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 16. mastelf.com [mastelf.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. agilent.com [agilent.com]
• 19. uhplcs.com [uhplcs.com]
• 20. obrnutafaza.hr [obrnutafaza.hr]

Technical Support Center: Improving the Efficiency of Methyl Salicylate Glucosylation in Plant Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during methyl salicylate glucosylation experiments in plants.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Low or No Glucosylation Activity in In Vitro Assays

Potential Cause	Troubleshooting Steps
Inactive Recombinant Enzyme	- Verify Protein Expression and Purity: Run an SDS-PAGE gel to confirm the successful expression and purification of the UDP-glucosyltransferase (UGT). Look for a band at the expected molecular weight. - Check for Proper Folding: Incorrect protein folding can lead to inactivity. Try expressing the protein at a lower temperature (e.g., 16-20°C) to slow down translation and promote proper folding. - Ensure Proper Storage: Store purified enzymes at -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can denature the protein.
Sub-optimal Assay Conditions	- pH and Temperature: Ensure the reaction buffer is at the optimal pH and the incubation is carried out at the optimal temperature for your specific UGT. Most plant UGTs have optimal activity at neutral to slightly acidic pH and temperatures between 30-37°C.[1] - Cofactor Concentration: UDP-glucose is a critical cofactor. Ensure it is added at a sufficient concentration (typically 1-5 mM). Prepare fresh UDP-glucose solutions as they can degrade over time. - Inhibitors: Contaminants from the protein purification process (e.g., high concentrations of imidazole) can inhibit enzyme activity. Dialyze the purified protein extensively against the reaction buffer.
Substrate Issues	- Methyl Salicylate Solubility: Methyl salicylate has limited solubility in aqueous solutions. Prepare a stock solution in a suitable organic solvent (e.g., DMSO or ethanol) and ensure the final concentration of the solvent in the reaction mixture is low (typically <1%) to avoid enzyme inhibition. - Substrate Degradation: Ensure the methyl salicylate stock solution is fresh and has been stored properly to prevent degradation.

Issue 2: Inconsistent or Non-Reproducible Results in Systemic Acquired Resistance (SAR) Assays

Potential Cause	Troubleshooting Steps
Biological Variability	- Plant Growth Conditions: Maintain consistent and optimal growth conditions (light, temperature, humidity, and watering) for all plants used in the assay, as environmental stress can affect plant defense responses. - Plant Age: Use plants of the same age and developmental stage for all experiments, as SAR can vary with plant age.
Inoculation Technique	- Pathogen Concentration: Use a consistent and appropriate concentration of the pathogen for both the primary and secondary inoculations. Titer the bacterial suspension before each experiment. - Infiltration Method: If using syringe infiltration, ensure a consistent area of the leaf is infiltrated without causing excessive damage. For spray-based assays, ensure even coverage of the plants.
Experimental Design	- Acclimatization: Allow plants to acclimatize to the experimental conditions for a few days before starting the assay. - Controls: Always include appropriate controls, such as mock-inoculated plants, to accurately assess the induction of SAR.

Issue 3: Poor Peak Resolution or Low Sensitivity in HPLC Analysis

Potential Cause	Troubleshooting Steps
Sub-optimal Chromatographic Conditions	- Mobile Phase Composition: Optimize the mobile phase composition (e.g., the ratio of acetonitrile/methanol to water and the concentration of acidifiers like formic or acetic acid) to achieve better separation of methyl salicylate and its glucoside.[2] - Column Selection: Use a suitable C18 column with appropriate particle size and dimensions for your analysis.[2] - Flow Rate and Temperature: Adjust the flow rate and column temperature to improve peak shape and resolution.
Sample Preparation Issues	- Incomplete Extraction: Ensure the extraction protocol efficiently recovers both methyl salicylate and its more polar glucoside. A two-phase extraction with an organic solvent followed by a more polar solvent might be necessary. - Sample Contamination: Filter all samples through a 0.22 µm filter before injecting them into the HPLC system to remove particulate matter that can clog the column and interfere with the analysis.
Detector Settings	- Wavelength: Ensure the detector is set to the optimal wavelength for detecting both methyl salicylate and its glucoside. A diode-array detector (DAD) can be used to monitor a range of wavelengths simultaneously.[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary enzyme responsible for methyl salicylate glucosylation in Arabidopsis thaliana?

A1: In Arabidopsis thaliana, the primary enzyme responsible for the glucosylation of methyl salicylate is UGT71C3, a UDP-glycosyltransferase.[3][4] This enzyme specifically uses methyl salicylate as a substrate and does not show significant activity towards salicylic acid itself.[3][5]

Q2: How does the glucosylation of methyl salicylate affect plant defense?

A2: The glucosylation of methyl salicylate is a negative regulatory mechanism of the plant's systemic acquired resistance (SAR).[3][6] Methyl salicylate is a mobile signal that is transported to distal parts of the plant to activate defense responses. By converting methyl salicylate to its inactive glucoside, UGT71C3 reduces the amount of the mobile signal, thereby dampening the SAR response.[3][5]

Q3: My recombinant UGT is expressed but is insoluble (forming inclusion bodies). How can I improve its solubility?

A3: To improve the solubility of your recombinant UGT, you can try the following:

• Lower the induction temperature: Inducing protein expression at a lower temperature (e.g., 16-20°C) for a longer period can slow down protein synthesis and promote proper folding.

• Use a different expression host: Some E. coli strains are specifically designed to aid in the folding of difficult proteins.

• Co-express chaperones: Co-expressing molecular chaperones can assist in the correct folding of your target protein.

• Use a solubility-enhancing fusion tag: Fusing a highly soluble protein, such as maltose-binding protein (MBP), to your UGT can improve its solubility.

Q4: What are the key parameters to consider when developing an in vitro UGT assay for methyl salicylate?

A4: Key parameters to consider include:

• Enzyme concentration: Use a concentration of the purified UGT that results in a linear reaction rate over the desired time course.

• Substrate concentration: Vary the concentration of methyl salicylate to determine the enzyme's kinetic parameters (Km and Vmax).

• Cofactor (UDP-glucose) concentration: Ensure that UDP-glucose is not a limiting factor by using it at a saturating concentration (typically 1-5 mM).

• Reaction time and temperature: Optimize the incubation time and temperature to ensure the reaction is in the linear range and the enzyme is stable.[1]

• Buffer conditions: Use a buffer at the optimal pH for the enzyme's activity.

Q5: How can I quantify the products of the glucosylation reaction?

A5: The products of the glucosylation reaction, methyl salicylate and its glucoside, can be quantified using High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry (MS) detector.[2][7][8] A standard curve for both compounds should be generated for accurate quantification.

Quantitative Data

Table 1: Kinetic Parameters of a Plant UGT

Enzyme	Substrate	Km (µM)	Vmax (pmol/min/mg protein)	Reference
Rhodiola sachalinensis UGT72B14	Tyrosol	150 ± 20	12.3 ± 0.8	[9]

Note: This data is for a different UGT and substrate and is provided for illustrative purposes only.

Experimental Protocols

Protocol 1: Recombinant UGT Expression and Purification

This protocol is a general guideline for the expression and purification of a His-tagged plant UGT from E. coli.

• Transformation: Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with the plasmid containing the UGT gene insert.

• Starter Culture: Inoculate 10 mL of LB medium containing the appropriate antibiotic with a single colony and grow overnight at 37°C with shaking.

• Large-Scale Culture: Inoculate 1 L of LB medium with the overnight culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induction: Cool the culture to 16-20°C and induce protein expression by adding IPTG to a final concentration of 0.1-0.5 mM. Continue to grow the culture overnight at the lower temperature.

• Cell Harvest: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Lysis: Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mg/mL lysozyme) and incubate on ice for 30 minutes. Sonicate the cell suspension to lyse the cells.

• Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet the cell debris.

• Affinity Chromatography: Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

• Washing: Wash the column with wash buffer (lysis buffer with a slightly higher concentration of imidazole, e.g., 20-40 mM) to remove non-specifically bound proteins.

• Elution: Elute the His-tagged UGT with elution buffer (lysis buffer containing a high concentration of imidazole, e.g., 250 mM).

• Verification: Analyze the purified protein by SDS-PAGE to confirm its size and purity.

Protocol 2: In Vitro Methyl Salicylate Glucosylation Assay

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the following reaction mixture:

  • 50 mM Tris-HCl buffer (pH 7.5)

  • 1 mM MgCl2

  • 2 mM UDP-glucose

  • 100 µM Methyl Salicylate (from a stock solution in DMSO)

  • 1-5 µg of purified recombinant UGT

  • Make up the final volume to 100 µL with sterile water.

• Incubation: Incubate the reaction mixture at 30°C for 30-60 minutes.

• Reaction Termination: Stop the reaction by adding an equal volume (100 µL) of ice-cold methanol or acetonitrile.

• Centrifugation: Centrifuge the mixture at high speed (e.g., 13,000 x g) for 10 minutes to pellet the precipitated protein.

• Sample Analysis: Transfer the supernatant to an HPLC vial for analysis.

Protocol 3: HPLC Analysis of Methyl Salicylate and its Glucoside

• HPLC System: Use a reverse-phase HPLC system with a C18 column.

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient: Run a linear gradient from 10% B to 90% B over 20 minutes.

• Flow Rate: Set the flow rate to 1 mL/min.

• Detection: Monitor the absorbance at a wavelength of 304 nm.[2]

• Quantification: Create a standard curve for both methyl salicylate and methyl salicylate-O-β-glucoside to quantify the amounts in the samples.

Visualizations

Caption: Methyl salicylate signaling pathway and its negative regulation by glucosylation.

Caption: General experimental workflow for studying methyl salicylate glucosylation.

References

• 1. frontiersin.org [frontiersin.org]
• 2. turkjps.org [turkjps.org]
• 3. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]
• 8. The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Expression of Codon-Optimized Plant Glycosyltransferase UGT72B14 in Escherichia coli Enhances Salidroside Production - PMC [pmc.ncbi.nlm.nih.gov]

"challenges in ligating DNA for synthetic production of methyl salicylate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges in the ligation of DNA for the synthetic production of methyl salicylate.

Frequently Asked Questions (FAQs)

Q1: What are the key genes involved in the synthetic production of methyl salicylate?

The biosynthesis of methyl salicylate from chorismate, a precursor available in many common host organisms, typically requires the expression of two key enzymes. Salicylic acid is synthesized from chorismate, and then salicylic acid methyltransferase (SAMT) catalyzes the final step, converting salicylic acid to methyl salicylate.[1][2] The specific genes for salicylic acid biosynthesis may vary depending on the chosen pathway and host organism.

Q2: I have successfully ligated my constructs, but I'm not seeing any methyl salicylate production. What could be the issue?

Several factors beyond successful ligation can impede methyl salicylate production. These include:

• Codon Optimization: The gene encoding salicylic acid methyltransferase (SAMT), often sourced from plants, may not be efficiently translated in your host organism (e.g., E. coli or yeast).[3][4] Codon optimization of the SAMT gene to match the codon usage of your expression host can significantly improve protein expression and subsequent methyl salicylate yield.[3][4]

• Precursor Availability: The intracellular concentration of the precursor, salicylic acid, might be a limiting factor. Supplementing the growth media with salicylic acid can sometimes boost methyl salicylate production.[3]

• Toxicity of Salicylate: High concentrations of salicylic acid can be toxic to host cells, such as E. coli and yeast, potentially inhibiting growth and overall production.[5][6] It is crucial to balance precursor availability with potential toxicity.

• Enzyme Activity: Ensure that the expressed SAMT enzyme is active. Issues with protein folding or the absence of necessary cofactors can lead to inactive enzymes.

Q3: Are there any known issues with the toxicity of the genes or products in the methyl salicylate pathway?

Yes, salicylic acid, the precursor to methyl salicylate, can be toxic to microbial hosts, potentially leading to growth inhibition or cell death.[5][6] This can be a significant challenge when engineering high levels of production. Strategies to mitigate this include using inducible promoters to control the timing of gene expression and optimizing the expression levels of the biosynthetic genes to avoid excessive accumulation of salicylic acid. In some cases, the expression of foreign genes, including those in the methyl salicylate pathway, can be inherently toxic to the host organism, leading to plasmid instability or cell death.[7][8]

Troubleshooting DNA Ligation

This section provides a step-by-step guide to troubleshoot common problems encountered during the DNA ligation stage of constructing your methyl salicylate production plasmid.

Problem 1: No or Very Few Colonies After Transformation

Possible Cause	Troubleshooting Step
Inefficient Ligation Reaction	- Verify DNA Concentrations: Accurately quantify your vector and insert DNA concentrations.[9] - Optimize Vector:Insert Molar Ratio: While a 3:1 molar ratio of insert to vector is a good starting point, this may need optimization.[10][11][12] Try a range of ratios from 1:1 to 10:1.[12][13] - Check Ligase and Buffer Activity: Ensure the T4 DNA ligase is not expired and has been stored correctly. The ATP in the ligation buffer is sensitive to freeze-thaw cycles; aliquot the buffer to minimize degradation.[10]
Problems with Competent Cells	- Test Transformation Efficiency: Transform your competent cells with a control plasmid (e.g., uncut vector) to ensure they are viable and have a high transformation efficiency.
Incorrect Antibiotic Selection	- Confirm Antibiotic Resistance: Double-check that you are using the correct antibiotic for your vector and that the plates were prepared with the correct concentration.
Degraded DNA	- Visualize on a Gel: Run your digested vector and insert on an agarose gel to check for degradation or smearing.[9]

Problem 2: High Number of Colonies, but All are Background (Vector Self-Ligation)

Possible Cause	Troubleshooting Step
Incomplete Vector Digestion	- Increase Digestion Time/Enzyme: Increase the incubation time for your restriction digest or use more enzyme. - Purify Digested Vector: Gel purify the linearized vector to separate it from any uncut plasmid.[11]
Vector Re-ligation	- Dephosphorylate the Vector: Treat the digested vector with a phosphatase (e.g., Calf Intestinal Phosphatase or Shrimp Alkaline Phosphatase) to remove the 5' phosphate groups, preventing self-ligation.[10] Ensure the phosphatase is completely inactivated or removed before the ligation step.[13]
Contamination with Undigested Plasmid	- Perform a "Vector Only" Control Ligation: A ligation reaction with only the digested vector and ligase should yield very few colonies.[10][14] If you see many colonies, your vector preparation is likely contaminated with uncut plasmid.

Data Presentation

Table 1: Recommended Molar Ratios of Insert to Vector for Ligation

Ligation Type	Recommended Molar Ratio (Insert:Vector)	Notes
Single Insert (Sticky Ends)	1:1 to 10:1 (start with 3:1)[11][12][13]	A 3:1 ratio is generally a good starting point for standard cloning.[10][12]
Single Insert (Blunt Ends)	1:1 to 10:1 (higher ratios often better)	Blunt-end ligations are less efficient; a higher concentration of insert can improve success rates.[12]
Multiple Inserts	3:1 to 7:1 for each insert	The optimal ratio may need to be determined empirically.

Experimental Protocols

Standard DNA Ligation Protocol

This protocol is a general guideline for ligating a DNA insert into a plasmid vector.

Materials:

• Purified, digested vector DNA

• Purified, digested insert DNA

• T4 DNA Ligase

• 10X T4 DNA Ligase Buffer

• Nuclease-free water

Procedure:

• Set up the ligation reaction on ice. In a sterile microcentrifuge tube, add the following components in the order listed:

  • Nuclease-free water (to bring the final volume to 10 µL)

  • 1 µL of 10X T4 DNA Ligase Buffer

  • Calculated amount of vector DNA (e.g., 50-100 ng)

  • Calculated amount of insert DNA (to achieve the desired molar ratio)

  • 1 µL of T4 DNA Ligase[15][16]

• Mix gently by pipetting up and down.

• Incubate the reaction. For cohesive (sticky) ends, incubate at room temperature for 10 minutes to 1 hour, or at 16°C overnight.[16][17] For blunt ends, incubate at room temperature for at least 2 hours or at 16°C overnight.[16]

• (Optional) Heat inactivate the ligase by incubating at 65°C for 10 minutes.[16]

• Proceed to transformation. Use 1-5 µL of the ligation mixture to transform competent E. coli cells.[13]

Visualizations

Methyl Salicylate Biosynthesis Pathway

References

• 1. mdpi.com [mdpi.com]
• 2. Novel S-adenosyl-L-methionine:salicylic acid carboxyl methyltransferase, an enzyme responsible for biosynthesis of methyl salicylate and methyl benzoate, is not involved in floral scent production in snapdragon flowers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. Engineered Bacterial Production of Volatile Methyl Salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterizing Escherichia coli’s transcriptional response to different styrene exposure modes reveals novel toxicity and tolerance insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antagonism between salicylate and the cAMP signal controls yeast cell survival and growth recovery from quiescence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overview on the expression of toxic gene products in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Expression of highly toxic genes in E. coli: special strategies and genetic tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 10. addgene.org [addgene.org]
• 11. researchgate.net [researchgate.net]
• 12. Optimize Your DNA Ligation with 7 Must-Have Tips | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. neb.com [neb.com]
• 14. urmc.rochester.edu [urmc.rochester.edu]
• 15. genscript.com [genscript.com]
• 16. Ligation Protocol with T4 DNA Ligase [protocols.io]
• 17. promega.com [promega.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Anti-inflammatory Activities of Methyl Salicylate and Its Glycosides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of methyl salicylate and its glycosidic forms, supported by experimental data. The following sections detail the compounds' effects on key inflammatory mediators, the experimental protocols used for these assessments, and the underlying signaling pathways involved.

Comparative Efficacy in Modulating Inflammatory Markers

The anti-inflammatory potential of methyl salicylate and its glycosides has been evaluated using various in vitro and in vivo models. While direct head-to-head comparative studies are limited, this guide consolidates data from studies employing consistent cell lines and inflammatory stimuli to offer a comparative perspective. The primary focus is on the inhibition of pro-inflammatory cytokines and other mediators in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells, a standard in vitro model for assessing anti-inflammatory activity.

In Vitro Anti-inflammatory Activity

The data presented in the following tables summarize the inhibitory effects of methyl salicylate glycosides on the production of key inflammatory mediators.

Table 1: Inhibition of Pro-inflammatory Cytokines by Methyl Salicylate Glycosides in LPS-stimulated RAW264.7 Cells

Compound	Concentration (µg/mL)	TNF-α Inhibition (%)	IL-1β Inhibition (%)	IL-6 Inhibition (%)
J12122	0.3	11.21 ± 2.08	53.58 ± 3.56	61.81 ± 4.01
1.0	32.69 ± 3.29	64.40 ± 7.34	71.26 ± 6.46
3.0	56.46 ± 2.98	75.67 ± 8.02	73.15 ± 4.37
J12123	0.3	18.37 ± 2.44	54.47 ± 6.98	39.83 ± 5.42
1.0	39.92 ± 3.09	56.93 ± 4.51	53.92 ± 6.72
3.0	57.16 ± 6.32	74.33 ± 7.86	58.73 ± 6.78

Data compiled from Zhang et al., 2011.[1][2]

Table 2: Inhibition of Nitric Oxide (NO) Production by Methyl Salicylate Glycosides in LPS-stimulated RAW264.7 Cells

Compound	Concentration (µg/mL)	NO Inhibition (%)
J12122	1.0	45.90
3.0	56.20
J12123	1.0	37.45
3.0	51.72

Data compiled from Zhang et al., 2011.[1][2]

Studies on sodium salicylate, the active form of methyl salicylate, have also demonstrated its ability to suppress TNF-α production in LPS-stimulated macrophages.[3] However, a direct quantitative comparison with the glycosides from the available data is challenging due to differences in experimental conditions and reporting metrics.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

In Vitro Anti-inflammatory Assays

1. Cell Culture and Treatment:

• Cell Line: Murine macrophage cell line RAW264.7.[4][5][6]

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.[7]

• Experimental Procedure: Cells are seeded in 96-well or 6-well plates at a density of 1 x 10⁵ or 1 x 10⁶ cells/well, respectively.[5][7] After a pre-incubation period (typically 16-24 hours), the cells are pre-treated with various concentrations of the test compounds (methyl salicylate glycosides) for a specified duration (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS; 0.2-1 µg/mL) for a further 18-24 hours to induce an inflammatory response.[5][6]

2. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6):

• Method: Enzyme-Linked Immunosorbent Assay (ELISA).[4][5][8]

• Procedure:

  • After cell treatment, the culture supernatant is collected.[4]

  • The concentrations of TNF-α, IL-1β, and IL-6 in the supernatant are determined using commercially available ELISA kits according to the manufacturer's instructions.[4][5]

  • Briefly, 96-well plates are coated with a capture antibody specific for the cytokine of interest overnight at 4°C.[4]

  • The plates are then washed and blocked to prevent non-specific binding.[4]

  • The collected culture supernatants and standards are added to the wells and incubated.[4]

  • After washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.[4]

  • A substrate solution is then added, which reacts with the enzyme to produce a colorimetric signal.[4]

  • The reaction is stopped, and the absorbance is measured at 450 nm using a microplate reader.[5][8]

  • The cytokine concentrations in the samples are calculated from a standard curve.[8]

3. Measurement of Nitric Oxide (NO) Production:

• Method: Griess Assay.[7]

• Principle: This assay measures the concentration of nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO.[7][9]

• Procedure:

  • An equal volume of the cell culture supernatant is mixed with Griess reagent (a solution containing sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).[7]

  • The mixture is incubated at room temperature for a short period (e.g., 10-15 minutes) to allow for a colorimetric reaction to occur.[10]

  • The absorbance of the resulting azo dye is measured at a wavelength of 540-550 nm.[10]

  • The nitrite concentration is determined by comparison with a standard curve prepared with known concentrations of sodium nitrite.[10]

In Vivo Anti-inflammatory Assay

1. Carrageenan-Induced Paw Edema in Rodents:

• Model: This is a widely used and highly reproducible model of acute inflammation.[11][12]

• Procedure:

  • Rodents (rats or mice) are administered the test compound (e.g., methyl salicylate derivatives) or a vehicle control, typically orally or intraperitoneally.[13]

  • After a set period (e.g., 30-60 minutes), a sub-plantar injection of carrageenan (typically 1% solution) is made into the right hind paw of the animal to induce localized inflammation and edema.[11][13] The contralateral paw may be injected with saline as a control.[11]

  • Paw volume is measured at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.[14]

  • The anti-inflammatory effect is calculated as the percentage inhibition of the increase in paw volume in the treated group compared to the vehicle-treated control group.[12]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of salicylates and their glycosides are mediated through the modulation of key signaling pathways involved in the inflammatory response.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm. Upon stimulation by inflammatory signals like LPS, a cascade of events leads to the activation of IκB kinase (IKK), which then phosphorylates the inhibitory protein IκBα. This phosphorylation targets IκBα for degradation, allowing NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for TNF-α, IL-1β, and IL-6.

Methyl salicylate glycosides have been shown to inhibit the activation of the NF-κB pathway.[15] This inhibition is thought to occur by preventing the phosphorylation of IKK and p65, and by blocking the degradation of IκBα.[15]

Caption: NF-κB signaling pathway and points of inhibition by methyl salicylate glycosides.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade involved in inflammation. It comprises several kinases, including p38 and Extracellular signal-Regulated Kinase (ERK). Activation of these kinases by inflammatory stimuli leads to the downstream activation of transcription factors that regulate the expression of pro-inflammatory mediators.

Methyl salicylate 2-O-β-D-lactoside (MSL), a derivative of natural salicylate, has been shown to inhibit the LPS-induced activation of the MAPK pathway by blocking the phosphorylation of p38 and ERK in RAW264.7 cells.[16][17] Sodium salicylate has also been found to alter MAPK signaling in LPS-stimulated macrophages, inhibiting the activation of ERK and SAPK/JNK.[3]

Caption: MAPK signaling pathway and inhibition by a methyl salicylate glycoside.

Conclusion

The available experimental data strongly indicate that methyl salicylate glycosides possess significant anti-inflammatory properties. They effectively inhibit the production of key pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as nitric oxide, in in vitro models of inflammation. The mechanism of action for these compounds involves the downregulation of major inflammatory signaling pathways, including NF-κB and MAPK.

While a direct, quantitative comparison with methyl salicylate is limited by the current literature, the glycosidic forms demonstrate potent anti-inflammatory effects. The addition of a sugar moiety may influence the pharmacokinetic and pharmacodynamic properties of the parent molecule, potentially leading to altered efficacy and safety profiles. Further research involving direct comparative studies is warranted to fully elucidate the relative therapeutic potential of methyl salicylate and its various glycosides.

References

• 1. Anti-Inflammatory Activity of Methyl Salicylate Glycosides Isolated from Gaultheria yunnanensis (Franch.) Rehder - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sodium salicylate inhibits macrophage TNF-alpha production and alters MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 5. 2.9. Determination of Proinflammatory Cytokine Levels [bio-protocol.org]
• 6. researchgate.net [researchgate.net]
• 7. Induction of nitric oxide (NO) synthesis in murine macrophages requires potassium channel activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4.5. Measurement of Cytokines by ELISA [bio-protocol.org]
• 9. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 12. researchgate.net [researchgate.net]
• 13. inotiv.com [inotiv.com]
• 14. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [PDF] Anti-Inflammatory Activity of Methyl Salicylate Glycosides Isolated from Gaultheria yunnanensis (Franch.) Rehder | Semantic Scholar [semanticscholar.org]
• 16. Anti-inflammation effect of methyl salicylate 2-O-β-D-lactoside on adjuvant induced-arthritis rats and lipopolysaccharide (LPS)-treated murine macrophages RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of HPLC Methods for Methyl Salicylate Quantification in Cream

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated High-Performance Liquid Chromatography (HPLC) methods for the quantification of methyl salicylate in cream formulations. The objective is to offer a comparative analysis of different HPLC methodologies, alongside alternative analytical techniques, supported by experimental data to aid researchers in selecting the most suitable method for their specific needs.

Introduction

Methyl salicylate is a widely used active pharmaceutical ingredient (API) in topical analgesic formulations. Accurate and precise quantification of methyl salicylate in cream matrices is crucial for ensuring product quality, safety, and efficacy. HPLC is a prevalent analytical technique for this purpose due to its specificity, sensitivity, and robustness.[1] This guide evaluates and compares the performance of various reported HPLC methods and briefly discusses alternative approaches.

Comparison of Validated HPLC Methods

Several reversed-phase HPLC (RP-HPLC) methods have been developed and validated for the determination of methyl salicylate in cream. The following tables summarize the key performance parameters of these methods, providing a basis for objective comparison.

Table 1: Chromatographic Conditions of Validated HPLC Methods

Parameter	Method 1	Method 2	Method 3
Column	Lichrosorb C8 (150 mm x 4.6 mm, 5 µm)[1]	Thermo hyperseal C8 (250mm x 4.6mm 5µm)[2]	Zorbax Eclipse Plus C8, 4.6 mm × 150 mm, 5 μm[3]
Mobile Phase	Methanol:Water (65:35, v/v) with 1.0% Acetic Acid[1]	Acetonitrile:Water (45:55, v/v) with 0.2% Triethylamine, pH 5 with Acetic Acid[2]	Methanol:Water (65:35, v/v)[3]
Flow Rate	1.0 mL/min[1]	1.0 mL/min[2]	1.0 mL/min[3]
Detection	Photodiode Array (PDA) at 304 nm[1]	Refractive Index (RI)[2]	UV at 230 nm[3]
Column Temp.	30°C[1]	Not Specified	35°C[3]
Injection Vol.	20 µL[1]	10 µL[4]	5 µL[3]
Run Time	< 3.0 min[5]	Not Specified	9 min[3]

Table 2: Performance Characteristics of Validated HPLC Methods

Validation Parameter	Method 1	Method 2	Method 3
Linearity Range	25-175 µg/mL[1]	2.4-9.6 mg/mL[2]	25.10-149.68 µg/mL[3]
Correlation Coefficient (r²)	0.9999[1]	0.9998[2]	> 0.997[3]
Accuracy (% Recovery)	99.78-100.0%[1]	Not Specified	85-110% (at 100 µg/mL)[3]
Precision (RSD%)	< 0.14% (Intra-day), < 0.23% (Inter-day)[6]	Not Specified	< 1.65%[3]
Limit of Detection (LOD)	Not Specified	Not Specified	Comparable to Shabir and Bradshaw (2011)[3]
Limit of Quantification (LOQ)	Not Specified	Not Specified	Comparable to Shabir and Bradshaw (2011)[3]
Specificity	Confirmed by lack of interference from excipients[5]	Confirmed by chromatograms of standards and inactive materials[4]	Confirmed[3]
Robustness	Variations in flow rate, mobile phase composition, and column temperature showed no significant effect.[1]	Not Specified	Not Specified

Alternative Analytical Methods

While HPLC is a common choice, other techniques can also be employed for the quantification of methyl salicylate.

Gas Chromatography (GC)

Gas chromatography is a viable alternative for the analysis of volatile compounds like methyl salicylate. It often provides high resolution and sensitivity. One study developed a GC method for the simultaneous determination of methyl salicylate, menthol, thymol, and camphor in an ointment.

Comparison with HPLC:

• Sample Preparation: GC may require derivatization for less volatile compounds, but for methyl salicylate, it can be relatively straightforward. HPLC sample preparation for creams typically involves an extraction step.[1][4]

• Sensitivity: Both techniques can offer good sensitivity. One study suggested that an HPLC method was more sensitive than a GC method for the determination of thymol, a related compound.[7]

• Simultaneous Analysis: Both HPLC and GC methods have been developed for the simultaneous analysis of methyl salicylate and other active ingredients in topical formulations.[2]

• Instrumentation: The choice between HPLC and GC can also depend on the availability of instrumentation and laboratory expertise.

Near-Infrared Spectroscopy (NIR)

Near-infrared spectroscopy is a rapid and non-destructive analytical technique that can be used for the quantitative analysis of active ingredients in pharmaceutical products. A study demonstrated the use of NIR combined with partial least squares (PLS) regression to determine the content of methyl salicylate and menthol in an oil-based formulation.[8] This method offers the advantage of minimal sample preparation and high throughput, making it suitable for routine quality control.

Experimental Protocols

Below are detailed methodologies for a representative validated HPLC method for methyl salicylate quantification in cream.

HPLC Method Protocol (Based on Method 1)

1. Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a photodiode array (PDA) detector.[1]

• Data acquisition and processing software.[1]

2. Chromatographic Conditions:

• Column: Lichrosorb C8 (150 mm x 4.6 mm, 5 µm).[1]

• Mobile Phase: A mixture of methanol and water (65:35, v/v) containing 1.0% acetic acid.[1] The mobile phase should be filtered and degassed before use.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Injection Volume: 20 µL.[1]

• Detection Wavelength: 304 nm.[1]

3. Standard Solution Preparation:

• Accurately weigh about 100 mg of methyl salicylate reference standard into a 100 mL volumetric flask.

• Dissolve and dilute to volume with methanol to obtain a stock solution of approximately 1000 µg/mL.[1]

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations in the range of 25-175 µg/mL.[1]

4. Sample Preparation:

• Accurately weigh approximately 1.0 g of the cream sample into a 100 mL volumetric flask.[1]

• Add 20 mL of methanol and heat on a water bath until boiling to disperse the cream.[1]

• Cool the flask to room temperature and dilute to volume with the mobile phase.[1]

• Filter the sample solution through a 0.45 µm membrane filter before injection into the HPLC system.[1]

5. Validation Parameters:

• Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration. Perform a linear regression analysis.[6]

• Accuracy: Perform recovery studies by spiking a placebo cream with known amounts of methyl salicylate at different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).[5]

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate samples of the same batch at 100% of the test concentration on the same day.[6]

  • Intermediate Precision (Inter-day precision): Analyze the same sample on different days, by different analysts, or using different equipment.[6]

• Specificity: Analyze a placebo sample (cream base without the active ingredient) to ensure that there are no interfering peaks at the retention time of methyl salicylate.[5]

• Robustness: Intentionally vary chromatographic parameters such as the flow rate (±0.2 mL/min), mobile phase composition (±5% organic), and column temperature (±5°C) and observe the effect on the results.[1]

Visualizations

HPLC Method Validation Workflow

Caption: Workflow for the validation of an HPLC method.

Logical Relationship of Analytical Methods

Caption: Comparison of analytical methods for methyl salicylate.

References

• 1. turkjps.org [turkjps.org]
• 2. VALIDATED STABILITY INDICATED RP-HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF METHYL SALICYLATE, CAMPHOR AND MENTHOL IN CREAM PREPARATIONS [journals.ekb.eg]
• 3. aimspress.com [aimspress.com]
• 4. absb.journals.ekb.eg [absb.journals.ekb.eg]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 8. e3s-conferences.org [e3s-conferences.org]

A Comparative Guide to the Platelet Inhibitory Effects of Methyl Salicylate and Acetylsalicylic Acid

This guide provides a detailed comparison of methyl salicylate and acetylsalicylic acid concerning their mechanisms and efficacy in platelet inhibition. It is intended for researchers, scientists, and professionals in drug development, offering objective analysis supported by experimental data and methodologies.

Introduction and Overview

Acetylsalicylic acid, commonly known as aspirin, is the cornerstone of antiplatelet therapy for the prevention of cardiovascular and cerebrovascular thrombotic events.[1][2] Its mechanism of action is well-characterized and involves the irreversible inhibition of the cyclooxygenase-1 (COX-1) enzyme in platelets.[3] Methyl salicylate, the primary component of oil of wintergreen, is widely used in topical analgesic preparations. While structurally related to acetylsalicylic acid, its systemic effects on platelet function are less understood. Recent studies have demonstrated that topically applied methyl salicylate is absorbed systemically and can exert a significant inhibitory effect on platelet aggregation, prompting comparative analysis against the established standard, acetylsalicylic acid.[4][5]

Mechanism of Action

The primary difference in the antiplatelet activity of these two compounds lies in their interaction with the COX-1 enzyme, which is critical for the synthesis of thromboxane A2 (TXA2), a potent mediator of platelet activation and aggregation.[3][6]

• Acetylsalicylic Acid (Aspirin): Aspirin acts as an acetylating agent.[2] It covalently and irreversibly acetylates a serine residue (Ser-529) in the active site of the platelet's COX-1 enzyme.[7] This permanent inactivation prevents the conversion of arachidonic acid to prostaglandin H2, the precursor for TXA2.[1][3] Because platelets lack a nucleus, they cannot synthesize new enzymes, so the inhibitory effect of a single aspirin dose persists for the entire lifespan of the affected platelet, typically 7 to 10 days.[1][3]

• Methyl Salicylate: Methyl salicylate is hydrolyzed to salicylic acid in the body. Unlike acetylsalicylic acid, salicylic acid lacks the acetyl group responsible for irreversible enzyme inactivation.[6] Salicylic acid is a weak, reversible inhibitor of COX-1.[6] While studies confirm that topical methyl salicylate inhibits platelet aggregation, its mechanism is likely due to the reversible anti-inflammatory action of its salicylate metabolite rather than the potent, irreversible antiplatelet effect seen with aspirin.[4][5][6]

The distinct mechanisms of action are visualized in the signaling pathway diagram below.

Caption: Platelet activation pathway and points of inhibition.

Quantitative Data Comparison

A randomized, prospective, blinded, crossover study in healthy volunteers provides a direct comparison of the in vivo effects of oral acetylsalicylic acid versus topical methyl salicylate on platelet aggregation.[4][5] The key findings are summarized below.

Parameter	Acetylsalicylic Acid (162 mg, oral)	Methyl Salicylate (5g of 30% cream, topical)	p-value (Drug vs. Baseline)
Baseline Platelet Aggregation (Median AUC)	183	197	N/A
6-Hour Platelet Aggregation (Median AUC)	85	112	p = 0.008
Change in Aggregation	Significant Inhibition	Significant Inhibition	p = 0.011
Thromboxane B2 Levels (Urinary)	No significant change from baseline	No significant change from baseline	N/A

AUC = Area Under the Curve, a measure of platelet aggregation. Data sourced from Tanen et al., 2008.[4][5]

While both compounds demonstrated a statistically significant reduction in platelet aggregation 6 hours after administration, it is noteworthy that the study did not detect a corresponding significant decrease in urinary thromboxane B2 metabolites for either group.[4][5] This finding for acetylsalicylic acid is unexpected given its primary mechanism of action.

Further in vitro studies have established the inhibitory concentrations (IC50) for acetylsalicylic acid on COX enzymes.

Compound	COX-1 IC50	COX-2 IC50	Selectivity
Acetylsalicylic Acid	3.57 µM	29.3 µM	~8x more selective for COX-1

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the antiplatelet effects of these compounds.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the change in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist.

• Blood Collection: Draw whole blood from consenting donors into tubes containing 3.2% sodium citrate as an anticoagulant.[9] Use a 21-gauge or larger needle to prevent premature platelet activation.[9][10]

• PRP Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature. The supernatant is the platelet-rich plasma (PRP).[11]

• PPP Preparation: Re-centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain platelet-poor plasma (PPP), which is used to set the 100% transmission baseline.[12]

• Assay Procedure:

  • Place an aliquot of PRP into a cuvette with a stir bar in a platelet aggregometer at 37°C.[11]

  • Calibrate the instrument using PRP for 0% aggregation and PPP for 100% aggregation.

  • Add the test compound (methyl salicylate or acetylsalicylic acid) or vehicle control and incubate for a specified time.

  • Initiate aggregation by adding an agonist such as arachidonic acid, ADP, or collagen.[12][13]

  • Record the change in light transmittance over time. The extent of aggregation is often quantified as the area under the curve (AUC).[4]

Caption: Workflow for Light Transmission Aggregometry.

Cyclooxygenase-1 (COX-1) Inhibition Assay

This in vitro assay measures a compound's ability to inhibit the enzymatic activity of purified COX-1.

• Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), a solution of purified human recombinant COX-1 enzyme, a heme cofactor solution, and an arachidonic acid substrate solution.[14][15]

• Reaction Setup:

  • In reaction tubes, combine the reaction buffer, heme, and COX-1 enzyme.[16]

  • For inhibitor wells, add various concentrations of the test compound (e.g., acetylsalicylic acid). For control wells, add the vehicle (e.g., DMSO).[17]

  • Pre-incubate the mixture at 37°C for a defined period (e.g., 10 minutes) to allow the inhibitor to interact with the enzyme.[14]

• Enzymatic Reaction: Initiate the reaction by adding the arachidonic acid substrate to all tubes. Incubate for a precise duration (e.g., 2 minutes) at 37°C.[14]

• Reaction Termination: Stop the reaction by adding a strong acid (e.g., HCl) or a solution of stannous chloride.[14][15]

• Quantification: The product of the COX-1 reaction, Prostaglandin H2, is unstable. Its downstream, more stable products like Prostaglandin E2 (PGE2) or Prostaglandin F2α (PGF2α) are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).[14][15] The level of product is inversely proportional to the inhibitory activity of the compound.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value (the concentration that causes 50% inhibition).[15]

Caption: General workflow for an in vitro COX-1 Inhibition Assay.

Thromboxane B2 (TXB2) Assay

This immunoassay quantifies the level of TXB2, the stable, inactive metabolite of the highly unstable TXA2, in biological samples (e.g., serum, plasma, urine).

• Sample Collection: Collect blood or urine as per the study design. For serum TXB2, blood is allowed to clot, which triggers platelet activation and TXA2 production.[18] For plasma, blood is collected in anticoagulant tubes.[19]

• Sample Processing: Centrifuge blood samples to separate serum or plasma. Store samples at -80°C until analysis.[20]

• Assay Procedure (Competitive ELISA):

  • A microplate pre-coated with TXB2-specific antibodies is used.[21]

  • Add standards (known concentrations of TXB2) and samples to the wells.

  • Add a fixed amount of enzyme-conjugated TXB2 (e.g., HRP-TXB2), which will compete with the TXB2 in the sample for binding to the antibody.

  • Incubate the plate. After incubation, wash the plate to remove unbound reagents.

  • Add a substrate solution (e.g., TMB). The enzyme converts the substrate to a colored product.[21]

  • Stop the reaction with a stop solution and measure the absorbance at a specific wavelength (e.g., 450 nm). The color intensity is inversely proportional to the amount of TXB2 in the sample.[21]

• Data Analysis: Generate a standard curve from the absorbance readings of the standards. Use this curve to determine the concentration of TXB2 in the unknown samples.

Conclusion

Both oral acetylsalicylic acid and topical methyl salicylate demonstrate a significant capacity to inhibit platelet aggregation in vivo.[4][5] However, their underlying mechanisms are fundamentally different. Acetylsalicylic acid provides potent, long-lasting antiplatelet effects through the irreversible acetylation of COX-1.[3][7] Methyl salicylate, acting via its metabolite salicylic acid, is a weak, reversible inhibitor of COX-1 and its antiplatelet effect is less pronounced and likely transient compared to that of aspirin.[6]

The finding that topical methyl salicylate can systemically inhibit platelet function is significant, particularly for potential applications where oral administration of aspirin is not feasible.[4] However, its weaker, reversible mechanism and the lack of clarity regarding its effect on thromboxane synthesis in clinical studies suggest it is not a direct substitute for acetylsalicylic acid in high-risk cardiovascular settings. Further research is required to fully elucidate the clinical relevance of methyl salicylate's antiplatelet effects and to establish a clear dose-response relationship.

References

• 1. bpac.org.nz [bpac.org.nz]
• 2. Mechanism of action of aspirin - Wikipedia [en.wikipedia.org]
• 3. droracle.ai [droracle.ai]
• 4. Comparison of oral aspirin versus topical applied methyl salicylate for platelet inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. derangedphysiology.com [derangedphysiology.com]
• 7. Aspirin and platelets: the antiplatelet action of aspirin and its role in thrombosis treatment and prophylaxis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aspirin Platelet Function Test | MLabs [mlabs.umich.edu]
• 10. seattlechildrenslab.testcatalog.org [seattlechildrenslab.testcatalog.org]
• 11. Platelet Isolation and Activation Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Platelet aggregometry assay for evaluating the effects of platelet agonists and antiplatelet compounds on platelet function in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 13. machaondiagnostics.com [machaondiagnostics.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 17. abcam.com [abcam.com]
• 18. Various laboratory protocols for measuring thromboxane A2 generation to detect the effectiveness of acetylsalicylic acid therapy: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ahajournals.org [ahajournals.org]
• 21. TXA2(Thromboxane A2) ELISA Kit - Elabscience® [elabscience.com]

A Comparative Guide to Mobile Signals in Plant Immunity: Validating the Role of Methyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Systemic Acquired Resistance (SAR) is a crucial defense mechanism in plants, providing broad-spectrum and long-lasting immunity to secondary infections throughout the plant. The establishment of SAR relies on the production of mobile signals in the initially infected tissues, which then travel to distal, uninfected parts of the plant to prime their defenses. For decades, the identity of these mobile signals has been a subject of intense research. Methyl salicylate (MeSA), the volatile ester of the key defense hormone salicylic acid (SA), has been identified as a critical mobile signal in SAR, particularly in tobacco. However, a growing body of evidence suggests that other molecules also play significant roles, either independently or in concert with MeSA, creating a complex signaling network.

This guide provides an objective comparison of MeSA with other proposed mobile signals in plant immunity, supported by experimental data. We delve into the signaling pathways, comparative performance, and the detailed experimental protocols used to validate the roles of these molecules.

Comparison of Mobile Signals in Systemic Acquired Resistance

The following table summarizes the key characteristics and quantitative data for MeSA and its principal alternatives in inducing SAR. It is important to note that the concentrations and efficacy of these signals can vary depending on the plant species, the nature of the pathogen, and environmental conditions.

Signal Molecule	Biosynthesis Precursor	Key Biosynthetic Enzyme(s)	Perception/Metabolism Enzyme(s)	Phloem Concentration (Pathogen-Infected)	Efficacy in Inducing SAR	Key References
Methyl Salicylate (MeSA)	Salicylic Acid (SA)	SA Methyltransferase (SAMT)	SA-Binding Protein 2 (SABP2) - a MeSA esterase	~0.1 - 2.5 µg/g FW in tobacco petiole exudates	Induces SAR in tobacco and other species; its role in Arabidopsis is debated and may be light-dependent.[1][2]	[1][3]
Glycerol-3-Phosphate (G3P)	Dihydroxyacetone phosphate / Glycerol	G3P dehydrogenase (G3Pdh) / Glycerol Kinase (GK)	Unknown; requires DIR1 for translocation	Levels increase ~2-4 fold in petiole exudates of Arabidopsis upon infection.	A critical mobile inducer of SAR in Arabidopsis; exogenous application rescues SAR in deficient mutants.[4][5][6][7]	[4][6][7]
Azelaic Acid (AzA)	Unsaturated fatty acids (e.g., oleic acid)	Lipoxygenases (LOX) and subsequent oxidative cleavage	AZI1 (Azelaic Acid Induced 1) is involved in signaling	Accumulates in the vascular sap of Arabidopsis upon infection.	Primes plants for enhanced SA accumulation and resistance; induces local and systemic resistance.[3][8][9][10][11][12]	[8][9]
N-hydroxy-pipecolic acid (NHP)	Pipecolic Acid (Pip)	Flavin-dependent monooxygenase 1 (FMO1)	Unknown; signaling requires NPR1	Accumulates in local and distal leaves upon infection; detected in petiole exudates.	A potent inducer of SAR in Arabidopsis and other plant species; sufficient to trigger systemic immunity.[2][7][8][9][13][14][15][16][17][18][19][20][21]	[13][14][15][16][18][19][21]

Signaling Pathways of Mobile Signals in SAR

The signaling pathways for MeSA and its alternatives are distinct yet interconnected, often converging on the accumulation of salicylic acid in systemic tissues.

Methyl Salicylate (MeSA) Signaling Pathway

The MeSA signaling cascade involves its synthesis in the infected leaf, transport via the phloem, and conversion back to SA in the systemic leaves to activate defense responses.

MeSA Signaling Pathway for SAR

Alternative Mobile Signal Pathways

G3P, AzA, and NHP utilize distinct biosynthetic pathways and are thought to signal in parallel or in conjunction with the SA pathway to establish SAR.

Alternative Mobile Signal Pathways

Experimental Protocols

Validating the role of a mobile signal in plant immunity requires a combination of genetic, biochemical, and physiological experiments. Below are detailed methodologies for key experiments.

Grafting Experiments to Identify the Tissue of Signal Production and Perception

Grafting allows for the creation of chimeric plants with genetically different rootstocks and scions, enabling researchers to determine where a signal is produced and where it is perceived.

Protocol for Wedge Grafting in Tobacco (for SAR assays):

• Plant Growth: Grow tobacco plants (e.g., Nicotiana tabacum) for 6-8 weeks until they have a sturdy stem.

• Scion Preparation: Select a healthy plant to serve as the scion. Make a clean, horizontal cut on the stem approximately 10-15 cm below the apical meristem. Remove the lower leaves from the detached shoot, leaving a few young leaves at the top. Make a 2-3 cm long, V-shaped wedge at the base of the scion stem using a sterile razor blade.

• Rootstock Preparation: On the rootstock plant, remove the top of the shoot at a similar height to where the scion was taken. Make a 2-3 cm vertical incision down the center of the cut stem of the rootstock.

• Grafting: Carefully insert the wedge-shaped scion into the incision of the rootstock, ensuring maximum contact between the vascular tissues of both parts.

• Securing the Graft: Wrap the graft junction firmly with Parafilm to hold the scion and rootstock together and to prevent desiccation.

• Acclimatization: Place a clear plastic bag over the grafted plant for 7-10 days to maintain high humidity and facilitate the healing of the graft union. Keep the plants in a growth chamber with controlled light and temperature.

• SAR Induction and Assessment: After the graft has successfully healed (typically 2-3 weeks), induce SAR by inoculating a lower leaf of the rootstock with a pathogen (e.g., Tobacco Mosaic Virus, TMV). After a specified period (e.g., 7 days), challenge an upper leaf of the scion with the same or a different pathogen. Assess SAR by measuring lesion size or pathogen growth in the systemic leaves.[22][23][24][25]

Grafting Experiment Workflow

Collection of Phloem Exudates for Mobile Signal Analysis

The EDTA-facilitated method is commonly used to collect phloem exudates for the analysis of mobile signals.

Protocol for EDTA-Facilitated Phloem Exudate Collection:

• Plant Material: Use well-watered, healthy plants (e.g., Arabidopsis, tobacco) grown under controlled conditions.

• Excision: Excise a mature leaf with its petiole using a sharp, sterile razor blade.

• EDTA Incubation: Immediately place the cut end of the petiole into a microcentrifuge tube containing a solution of 5 mM EDTA (pH 7.5). EDTA chelates calcium ions, preventing the closure of sieve plates and allowing for continuous phloem exudation. Incubate for 1-2 hours in a humid environment.

• Washing: After incubation, briefly rinse the cut end of the petiole with deionized water to remove any residual EDTA.

• Exudate Collection: Transfer the petiole to a new microcentrifuge tube containing a small volume of deionized water or a suitable buffer. Collect the exudate for a defined period (e.g., 4-8 hours) in a humid chamber to prevent transpiration from interfering with exudation.

• Sample Processing: After collection, freeze the exudate samples immediately in liquid nitrogen and store them at -80°C until analysis.[5][6][14][16][24][26]

Quantification of Mobile Signals by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like MeSA and other derivatized mobile signals.

General Protocol for Plant Hormone Analysis by GC-MS:

• Sample Preparation: Homogenize frozen plant tissue (e.g., phloem exudate, leaf tissue) in a suitable extraction solvent (e.g., 80% methanol) containing internal standards (deuterated analogs of the target compounds).

• Extraction: Centrifuge the homogenate and collect the supernatant. The extraction can be repeated to increase yield.

• Purification (Optional): Depending on the complexity of the sample matrix, a solid-phase extraction (SPE) step may be necessary to remove interfering compounds.

• Derivatization: Evaporate the solvent and derivatize the dried extract to increase the volatility of the target analytes. For example, MeSA can be analyzed directly, while other acidic hormones like SA are often methylated using diazomethane or silylated. Methyl chloroformate derivatization is another common method for a broader range of phytohormones.[8][15][19]

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. The compounds are separated on a capillary column based on their boiling points and polarity and then detected by the mass spectrometer.

• Quantification: Identify the target compounds based on their retention times and mass spectra. Quantify the compounds by comparing their peak areas to those of the internal standards.[8][19][22]

In Vitro Enzyme Activity Assays

Characterizing the enzymes involved in the biosynthesis and perception of mobile signals is crucial for understanding their regulation.

Protocol for SABP2 (MeSA Esterase) Activity Assay:

• Enzyme Preparation: Purify recombinant SABP2 protein expressed in a suitable system (e.g., E. coli).

• Reaction Mixture: Prepare a reaction mixture containing a buffer (e.g., 100 mM potassium phosphate, pH 7.5), the substrate methyl salicylate (MeSA), and the purified SABP2 enzyme.

• Incubation: Incubate the reaction at a specific temperature (e.g., 25°C) for a defined period.

• Reaction Termination: Stop the reaction by heat inactivation or by adding a quenching solution.

• Product Quantification: Quantify the product, salicylic acid (SA). This can be done using various methods, including a coupled enzymatic assay where the SA produced is converted to a detectable product (e.g., radiolabeled MeSA using SAMT and radiolabeled SAM), or by direct measurement using HPLC or LC-MS.[4]

Protocol for SAMT (SA Methyltransferase) Activity Assay:

• Enzyme Preparation: Purify recombinant SAMT protein.

• Reaction Mixture: Prepare a reaction mixture containing a buffer, the substrates salicylic acid (SA) and S-adenosyl-L-methionine (SAM, often radiolabeled, e.g., [¹⁴C]-SAM), and the purified SAMT enzyme.

• Incubation: Incubate the reaction at a specific temperature for a defined period.

• Reaction Termination: Stop the reaction.

• Product Quantification: Quantify the product, methyl salicylate (MeSA). If a radiolabeled SAM was used, the radiolabeled MeSA can be extracted with an organic solvent (e.g., ethyl acetate) and quantified by scintillation counting.[4][6][13]

Conclusion

While methyl salicylate has been firmly established as a mobile signal for systemic acquired resistance in certain plant species, it is now clear that it is part of a more intricate network of signaling molecules. Glycerol-3-phosphate, azelaic acid, and N-hydroxy-pipecolic acid have all emerged as important players in the long-distance communication that underpins plant immunity. The relative importance of each signal likely varies depending on the plant-pathogen interaction and environmental context. For researchers and professionals in drug development, understanding this signaling network's complexity is paramount for developing novel strategies to enhance plant resilience and crop protection. The experimental protocols outlined in this guide provide a robust framework for the continued investigation and validation of these and other potential mobile signals in plant immunity.

References

• 1. Frontiers | Salicylic Acid and N-Hydroxypipecolic Acid at the Fulcrum of the Plant Immunity-Growth Equilibrium [frontiersin.org]
• 2. biorxiv.org [biorxiv.org]
• 3. In Vitro Assays for RNA Methyltransferase Activity | Springer Nature Experiments [experiments.springernature.com]
• 4. In Vitro Histone Methyltransferase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. promega.com [promega.com]
• 6. Regulation of Salicylic Acid and N-Hydroxy-Pipecolic Acid in Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plant Hormone Analysis Technology: GC-MS, LC-MS, IMS, and MALDI-MS - Creative Proteomics [creative-proteomics.com]
• 8. The Plant Pathology Journal [ppjonline.org]
• 9. researchgate.net [researchgate.net]
• 10. Comparison of the pathway structures influencing the temporal response of salicylate and jasmonate defence hormones in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A rapid method for profiling of volatile and semi-volatile phytohormones using methyl chloroformate derivatisation and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. S-Adenosyl-L-methionine:salicylic acid carboxyl methyltransferase, an enzyme involved in floral scent production and plant defense, represents a new class of plant methyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Endogenous peptide defense signals in Arabidopsis differentially amplify signaling for the innate immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A simple protocol for extraction, derivatization, and analysis of tomato leaf and fruit lipophilic metaboli... [protocols.io]
• 17. Salicylic Acid and Mobile Regulators of Systemic Immunity in Plants: Transport and Metabolism [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. The interplay of phloem-mobile signals in plant development and stress response - PMC [pmc.ncbi.nlm.nih.gov]
• 20. uniprot.org [uniprot.org]
• 21. Plant gene silencing signals move from the phloem to influence gene expression in shoot apical meristems - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. From Plant to Lab: A Comprehensive Guide to Preparing Plant Samples for GC-MS Analysis [greenskybio.com]
• 24. The Extent to Which Methyl Salicylate Is Required for Signaling Systemic Acquired Resistance Is Dependent on Exposure to Light after Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 25. uniprot.org [uniprot.org]
• 26. researchgate.net [researchgate.net]

A Comparative Guide to In Vitro and In Vivo Studies of Methyl Salicylate Absorption

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of in vitro and in vivo methodologies for studying the percutaneous absorption of methyl salicylate. By presenting supporting experimental data, detailed protocols, and visual representations of key processes, this document aims to equip researchers with the necessary information to design and interpret studies on the dermal absorption of this widely used topical analgesic.

Executive Summary

The study of methyl salicylate absorption through the skin is crucial for understanding its therapeutic efficacy and potential systemic toxicity. Both in vitro and in vivo models are employed to evaluate its permeation, with each offering distinct advantages and limitations. In vitro studies, typically utilizing Franz diffusion cells with human or animal skin membranes, provide a controlled environment to assess permeability and metabolism.[1] In contrast, in vivo studies, such as those employing cutaneous microdialysis in human volunteers, offer insights into the dynamic physiological processes that influence absorption and metabolism in a living system.[2][3]

A key finding from comparative studies is the significant difference in the metabolic conversion of methyl salicylate to its active metabolite, salicylic acid. In vivo, the esterase activity in viable skin is high, leading to the detection of predominantly salicylic acid in the dermal and subcutaneous tissues.[2] Conversely, in vitro studies using frozen skin may show lower metabolic activity, with a greater proportion of the parent methyl salicylate penetrating the skin.[2] This highlights the importance of selecting the appropriate model to address specific research questions regarding parent drug penetration versus metabolite formation and distribution.

Quantitative Data Comparison

The following tables summarize key quantitative data from representative in vitro and in vivo studies on methyl salicylate absorption.

Table 1: In Vitro Permeability Data for Methyl Salicylate and Salicylate

Formulation	Skin Model	Permeability as Flux (μg/cm²/h)	Total Penetration in 24h (%)	Reference
Methyl Salicylate	Full-Thickness Human Skin	1.8 ± 0.4 (as MeSA + Salicylate)	Not Reported	[2]
Methyl Salicylate	Human Epidermal Membranes	5.2 ± 1.2 (as MeSA + Salicylate)	Not Reported	[2]
2 mM Methyl Salicylate	Dermatomed Human Skin	Not Reported	32% (into receptor solution)	[4]
20 mM Methyl Salicylate	Dermatomed Human Skin	Not Reported	17% (into receptor solution)	[4]
200 mM Methyl Salicylate	Dermatomed Human Skin	Not Reported	11% (into receptor solution)	[4]

Data are presented as mean ± standard error of the mean where available.

Table 2: In Vivo Absorption and Plasma Concentration Data for Methyl Salicylate

Study Type	Formulation/Dose	Cmax (ng/mL)	Tmax (hours)	Tissue Distribution	Reference
Human Microdialysis	Commercial Methyl Salicylate Formulation	~30-fold higher in tissue than plasma	Not Reported	Salicylate detected in dermis and subcutaneous tissue	[2]
Human Patch Application	4 Patches (8 hours)	16.8 ± 6.8 (as Methyl Salicylate)	Not Reported	Systemic circulation	[5]
Human Patch Application	8 Patches (8 hours)	29.5 ± 10.5 (as Methyl Salicylate)	Not Reported	Systemic circulation	[5]
Rat Study	Commercial Methyl Salicylate Formulation	Not Reported	Not Reported	Salicylate detected in plasma and tissues underlying application site	[6]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration. Data are presented as mean ± standard deviation where available.

Experimental Protocols

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol provides a generalized methodology for assessing the percutaneous absorption of methyl salicylate in vitro.

• Membrane Preparation:

  • Excised human or animal skin is used. Common preparations include full-thickness skin, dermatomed skin (epidermis and a portion of the dermis), or isolated epidermal membranes.[7] For studies focusing on metabolism, the viability of skin enzymes is a critical consideration.[2]

• Franz Diffusion Cell Assembly:

  • The prepared skin membrane is mounted between the donor and receptor chambers of a Franz diffusion cell, with the stratum corneum facing the donor compartment.[1][8]

• Receptor Fluid:

  • The receptor chamber is filled with a physiologically relevant buffer solution (e.g., phosphate-buffered saline) maintained at 32°C ± 1°C to mimic skin surface temperature.[8] The solubility of methyl salicylate in the receptor fluid must be sufficient to maintain sink conditions.[2]

• Dosing:

  • A defined amount of the methyl salicylate formulation is applied to the surface of the skin in the donor chamber.[8]

• Sampling:

  • At predetermined time intervals, samples are withdrawn from the receptor fluid for analysis. The volume withdrawn is replaced with fresh, pre-warmed receptor fluid.[1]

• Analysis:

  • The concentration of methyl salicylate and its metabolite, salicylic acid, in the collected samples is quantified using a validated analytical method, such as high-performance liquid chromatography (HPLC).[9][10]

• Data Analysis:

  • The cumulative amount of permeated substance per unit area is plotted against time. The steady-state flux is determined from the linear portion of this plot.[2]

In Vivo Cutaneous Microdialysis Study

This protocol outlines a typical procedure for measuring the dermal and subcutaneous concentrations of methyl salicylate and its metabolites in vivo.

• Probe Insertion:

  • A microdialysis probe, which consists of a semi-permeable membrane, is inserted into the dermis or subcutaneous tissue of the study subject (e.g., human volunteer or animal model).[3][11]

• Perfusion:

  • The probe is perfused with a sterile physiological solution (perfusate) at a low, constant flow rate.[12]

• Topical Application:

  • The methyl salicylate formulation is applied to the skin surface directly above the implanted microdialysis probe.[3]

• Dialysate Collection:

  • As the perfusate flows through the probe, substances from the surrounding tissue fluid, such as methyl salicylate and salicylic acid, diffuse across the semi-permeable membrane into the perfusate.[11] The resulting solution (dialysate) is collected at specific time points.[13]

• Blood Sampling:

  • Concurrent blood samples are often collected to determine the plasma concentrations of the analytes for comparison with tissue levels.[2]

• Analysis:

  • The concentrations of methyl salicylate and salicylic acid in the dialysate and plasma samples are measured using a sensitive analytical technique like HPLC.[13]

• Data Analysis:

  • The tissue concentration of the analytes is calculated from the dialysate concentration, taking into account the in vivo recovery of the probe. The resulting data provide a time-course of drug and metabolite levels in the target tissue.[2]

Visualizations

In Vitro Skin Permeation Experimental Workflow.

In Vivo Microdialysis Experimental Workflow.

Metabolic Pathway of Methyl Salicylate in the Skin.

Discussion and Conclusion

The choice between in vitro and in vivo models for studying methyl salicylate absorption depends on the specific objectives of the research. In vitro studies are invaluable for screening formulations and for mechanistic investigations into the permeation process under controlled conditions.[1] They allow for the determination of key parameters such as permeability coefficients and can provide insights into the role of different skin layers in absorption and metabolism.[2][9] However, the metabolic activity of the skin in in vitro setups, particularly when using non-viable tissue, may not fully reflect the in vivo situation.[2]

In vivo studies, while more complex and resource-intensive, provide a more physiologically relevant assessment of dermal absorption.[2] Techniques like cutaneous microdialysis offer the unique advantage of measuring drug and metabolite concentrations directly in the target tissue over time, providing a more accurate picture of local bioavailability.[3] The finding that methyl salicylate is extensively hydrolyzed to salicylic acid in viable skin underscores the importance of in vivo models for predicting the therapeutic activity and systemic exposure of topically applied salicylates.[2][14]

References

• 1. Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Topical penetration of commercial salicylate esters and salts using human isolated skin and clinical microdialysis studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. In vitro dermal absorption of methyl salicylate, ethyl parathion, and malathion: first responder safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dermal absorption of camphor, menthol, and methyl salicylate in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Percutaneous absorption of salicylates from some commercially available topical products containing methyl salicylate or salicylate salts in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.monash.edu [research.monash.edu]
• 8. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 9. mdpi.com [mdpi.com]
• 10. Human Skin Drug Metabolism: Relationships between Methyl Salicylate Metabolism and Esterase Activities in IVPT Skin Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Overview of Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microdialysis vs. Suction Blister Technique for In vivo Sampling of Pharmacokinetics in the Human Dermis | Acta Dermato-Venereologica [medicaljournalssweden.se]
• 14. What is the mechanism of Methyl Salicylate? [synapse.patsnap.com]